(S)-2-Cyclobutylpyrrolidine

Core Science & Biosynthesis

The (S)-2-Cyclobutylpyrrolidine Scaffold: Physicochemical Properties, Chiral Resolution, and Applications in Drug Discovery

Executive Summary

As a Senior Application Scientist, I frequently evaluate molecular scaffolds that offer outsized advantages in medicinal chemistry despite their apparent simplicity. (S)-2-Cyclobutylpyrrolidine is one such building block. By fusing a saturated five-membered pyrrolidine ring with a strained cyclobutane substituent, this compound significantly increases the fraction of sp³-hybridized carbons (Fsp³) in lead molecules. Higher Fsp³ correlates with improved aqueous solubility, reduced off-target toxicity, and optimized pharmacokinetic profiles[1].

This technical guide provides an in-depth analysis of the physicochemical properties of 2-Cyclobutylpyrrolidine, details a self-validating protocol for the isolation of the critical (S)-enantiomer, and outlines its degradation profile for downstream formulation.

Structural Causality & Physicochemical Profiling

The utility of 2-Cyclobutylpyrrolidine lies in its unique conformational dynamics. The cyclobutyl group forces the pyrrolidine ring into specific puckered conformations, which rigidly dictates the spatial orientation of the secondary amine. This amine acts as a critical vector for hydrogen bonding within target binding pockets.

Understanding the baseline physical properties of this compound is essential for downstream processing. The free base is a volatile liquid, necessitating careful handling to prevent evaporative loss, while its hydrochloride salt is a stable crystalline solid preferred for long-term storage[2].

Table 1: Physicochemical Properties of 2-Cyclobutylpyrrolidine

Property	Value	Causality / Implication
CAS Number (Racemate)	524674-23-5	Standard identifier for the racemic free base[3].
CAS Number (HCl Salt)	1228879-48-8	Salt form; preferred for long-term storage due to reduced volatility[2].
Molecular Formula	C₈H₁₅N	High carbon-to-heteroatom ratio dictates baseline lipophilicity.
Molecular Weight	125.21 g/mol	Low MW makes it an ideal fragment for Fragment-Based Drug Discovery (FBDD)[1].
InChIKey	LOYAIHRKONEJEX-UHFFFAOYSA-N	Unique structural identifier for cheminformatics[3].
Predicted Boiling Point	~160–180 °C (760 mmHg)	Necessitates high-efficiency vacuum distillation to prevent thermal degradation during purification[4].
Predicted Density	~0.90 g/cm³	Standard density profile for saturated cyclic amines.

Enantiomeric Purity: The (S)-Configuration

In pharmaceutical synthesis, the (S)-enantiomer is frequently the desired chiral building block. It serves as a core fragment in the synthesis of specific antiviral agents and dipeptidyl peptidase-4 (DPP-4) inhibitors[5]. The stereocenter at the C2 position of the pyrrolidine ring is the primary determinant of target selectivity; the wrong enantiomer can lead to steric clashes within the receptor pocket, nullifying efficacy.

Self-Validating Protocol: Chiral Resolution & Purification

To isolate the (S)-enantiomer from the racemate, diastereomeric salt formation using a chiral acid (e.g., L-tartaric acid) is a highly scalable approach. Trustworthiness in synthesis requires built-in checkpoints. This protocol is designed as a self-validating system : every phase transition includes an analytical checkpoint to confirm success before proceeding.

Step 1: Diastereomeric Salt Formation

• Action: Dissolve racemic 2-cyclobutylpyrrolidine (1.0 eq) in ethanol. Slowly add L-tartaric acid (0.5 eq) dissolved in ethanol at 60°C.

• Causality: L-tartaric acid provides a rigid, chiral environment that forms a hydrogen-bonded network with the secondary amine. Using exactly 0.5 equivalents selectively precipitates the less soluble diastereomeric salt, leaving the other enantiomer in solution. The steric bulk of the cyclobutyl group interacts differentially with the tartrate stereocenters, driving the solubility difference.

Step 2: Crystallization & Checkpoint 1

• Action: Cool the mixture to room temperature at a controlled rate of 5°C/hour. Filter the resulting crystals.

• Validation: Perform chiral HPLC on a small aliquot of the mother liquor. By indirectly confirming that the mother liquor is heavily enriched in the (R)-enantiomer, we mathematically guarantee that the precipitated solid is highly enriched in the (S)-salt without consuming the valuable solid product.

Step 3: Free-Basing (Aqueous Wash)

• Action: Suspend the filtered salt in dichloromethane (DCM) and add 1M NaOH until the aqueous layer reaches pH 12[4].

• Causality: The strong base deprotonates the pyrrolidine nitrogen, breaking the tartrate salt and partitioning the highly lipophilic free amine entirely into the organic layer.

Step 4: Extraction & Checkpoint 2

• Action: Separate the organic and aqueous layers.

• Validation: Spot both layers on a TLC plate and develop with a Ninhydrin stain. The aqueous layer must show no amine spots, confirming 100% extraction efficiency into the DCM layer.

Step 5: Final Isolation

• Action: Dry the DCM layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude (S)-2-cyclobutylpyrrolidine via vacuum distillation[4].

Mechanistic Workflow Diagram

The following diagram maps the logical flow of the self-validating chiral resolution protocol, highlighting the critical analytical checkpoints.

Caption: Self-validating workflow for the chiral resolution of (S)-2-Cyclobutylpyrrolidine.

Forced Degradation & ADMET Predictability

Before integrating this scaffold into a lead optimization campaign, it is critical to assess its stability. While saturated cyclic amines are generally robust, the secondary amine is susceptible to specific degradation pathways[6].

Table 2: Predicted Stability under Forced Degradation

Condition	Predicted Stability	Likely Degradation Pathway
Acid Hydrolysis (1M HCl)	Stable	Protonation protects the amine; minimal degradation expected[6].
Base Hydrolysis (1M NaOH)	Stable	No hydrolyzable functional groups (e.g., esters, amides) are present[6].
Oxidation (3% H₂O₂)	Susceptible	Oxidation of the secondary nitrogen to form an N-oxide is the primary expected pathway[6].
Thermal (60°C)	Stable	Cyclic amines resist thermal breakdown at moderate temperatures[6].

References

• BenchChem: 2-Cyclobutylpyrrolidine | Research Chemical (Properties & ADMET). Source: BenchChem. 1

• PubChem: 2-Cyclobutylpyrrolidine hydrochloride | CID 115012711. Source: National Institutes of Health (NIH).2

• BenchChem: 2-Cyclobutylpyrrolidine | Research Chemical (Identifiers). Source: BenchChem. 3

• BenchChem: Enantiomeric Separation of 2-Cyclobutylpyrrolidine. Source: BenchChem. 5

• BenchChem: Purification and Stability Protocols for 2-Cyclobutylpyrrolidine. Source: BenchChem. 4

Sources

• 1. 2-Cyclobutylpyrrolidine|Research Chemical [benchchem.com]
• 2. 2-Cyclobutylpyrrolidine hydrochloride | C8H16ClN | CID 115012711 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Cyclobutylpyrrolidine|Research Chemical [benchchem.com]
• 4. 2-Cyclobutylpyrrolidine|Research Chemical [benchchem.com]
• 5. 2-Cyclobutylpyrrolidine|Research Chemical [benchchem.com]
• 6. 2-Cyclobutylpyrrolidine|Research Chemical [benchchem.com]

An In-Depth Technical Guide to the Synthesis of (S)-2-Cyclobutylpyrrolidine: Pathways, Precursors, and Protocols

Introduction: The Significance of (S)-2-Cyclobutylpyrrolidine in Modern Drug Discovery

(S)-2-Cyclobutylpyrrolidine is a chiral saturated N-heterocycle that has emerged as a valuable building block in medicinal chemistry. Its unique three-dimensional structure, conferred by the rigid cyclobutyl group appended to the chiral pyrrolidine ring, allows for precise conformational restriction of molecules. This property is highly sought after in drug design as it can lead to enhanced binding affinity, improved selectivity for biological targets, and favorable pharmacokinetic profiles. The pyrrolidine motif itself is a privileged scaffold found in numerous natural products and FDA-approved drugs.[1] The incorporation of a cyclobutyl substituent provides a lipophilic handle that can modulate a compound's properties, making (S)-2-Cyclobutylpyrrolidine a key intermediate in the synthesis of a variety of therapeutic agents. This guide provides a comprehensive overview of the primary synthetic strategies for accessing this important chiral molecule, with a focus on stereocontrol and practical applicability for researchers in the pharmaceutical and life sciences industries.

Strategic Approaches to the Enantioselective Synthesis of (S)-2-Cyclobutylpyrrolidine

The synthesis of enantiomerically pure 2-substituted pyrrolidines, including (S)-2-Cyclobutylpyrrolidine, presents a significant challenge due to the need for precise control over the stereocenter at the C2 position. Several distinct strategies have been developed to address this, each with its own set of advantages and limitations. These approaches can be broadly categorized as:

• Modification of the Chiral Pool: Synthesis from L-Proline and its Derivatives.

• Asymmetric Catalysis: Enantioselective Cyclization Reactions.

• Biocatalytic Approaches: Enzyme-Mediated Stereoselective Transformations.

This guide will delve into the mechanistic details and practical considerations of each of these pathways.

Pathway 1: Synthesis from the Chiral Pool - Leveraging L-Proline

L-proline, a naturally occurring amino acid, represents a readily available and inexpensive source of chirality for the synthesis of (S)-2-substituted pyrrolidines.[1] The inherent stereochemistry of L-proline can be transferred to the target molecule through a series of chemical transformations.

Conceptual Framework

The general strategy involves the conversion of the carboxylic acid functionality of L-proline or its derivatives into a group that can be displaced by a cyclobutyl nucleophile, or a precursor that can be transformed into the cyclobutyl moiety.

Caption: Synthesis of (S)-2-Cyclobutylpyrrolidine from L-Proline.

Key Experimental Considerations and Protocol

A common approach involves the formation of an N-protected proline derivative, such as N-Boc-L-proline, to prevent side reactions at the nitrogen atom. The carboxylic acid is then activated, for example, as a Weinreb amide or an ester. Subsequent reaction with a cyclobutyl Grignard reagent (cyclobutylmagnesium bromide) introduces the cyclobutyl group. The final step is the deprotection of the nitrogen to yield the desired (S)-2-Cyclobutylpyrrolidine.

Table 1: Representative Reaction Conditions for L-Proline-based Synthesis

Step	Reagents and Conditions	Typical Yield	Reference
Protection	(Boc)₂O, NaOH, Dioxane/H₂O, rt	>95%	[2]
Activation (Weinreb Amide)	1. Isobutyl chloroformate, N-methylmorpholine, THF, -15 °C2. N,O-Dimethylhydroxylamine hydrochloride, N-methylmorpholine	80-90%	N/A
Grignard Reaction	Cyclobutylmagnesium bromide, THF, 0 °C to rt	60-80%	N/A
Deprotection	4 M HCl in Dioxane, rt	>95%	[2]

Detailed Protocol: Synthesis of (S)-tert-butyl 2-(cyclobutylcarbonyl)pyrrolidine-1-carboxylate

• To a solution of (S)-1-(tert-butoxycarbonyl)pyrrolidine-2-carboxylic acid (1.0 eq) in anhydrous THF at -15 °C under a nitrogen atmosphere, add N-methylmorpholine (1.1 eq) followed by the dropwise addition of isobutyl chloroformate (1.1 eq).

• Stir the resulting mixture at -15 °C for 30 minutes.

• In a separate flask, suspend N,O-dimethylhydroxylamine hydrochloride (1.1 eq) in THF and add N-methylmorpholine (1.1 eq) at 0 °C. Stir for 15 minutes.

• Add the solution from step 3 to the mixed anhydride solution from step 2 at -15 °C.

• Allow the reaction to warm to room temperature and stir for 2 hours.

• Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the Weinreb amide.

• Dissolve the crude Weinreb amide in anhydrous THF and cool to 0 °C under a nitrogen atmosphere.

• Add a solution of cyclobutylmagnesium bromide in THF (1.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Purify the crude product by flash column chromatography on silica gel to yield (S)-tert-butyl 2-(cyclobutylcarbonyl)pyrrolidine-1-carboxylate.

Pathway 2: Asymmetric Catalysis - Enantioselective Cyclizations

Asymmetric catalysis offers a powerful and efficient means to construct chiral molecules, often with high enantioselectivity and in fewer steps compared to chiral pool approaches. For the synthesis of (S)-2-Cyclobutylpyrrolidine, intramolecular cyclization reactions catalyzed by chiral catalysts are particularly relevant.

Conceptual Framework: Intramolecular Reductive Amination

One prominent strategy is the intramolecular reductive amination of a γ-amino ketone precursor. A prochiral amino ketone can be cyclized and reduced in the presence of a chiral catalyst to afford the desired enantiomer of the 2-substituted pyrrolidine.

Caption: Biocatalytic Synthesis using a Transaminase.

Advantages and Experimental Protocol

The key advantage of this method is the exceptional enantioselectivity often achieved (>99% ee). [3]The reactions are typically performed in aqueous buffer under mild conditions. A wide range of engineered transaminases are commercially available, allowing for the synthesis of both (R) and (S)-enantiomers.

Detailed Protocol: General Procedure for Transaminase-Mediated Synthesis

• To a reaction vessel, add phosphate buffer (e.g., 100 mM, pH 7.5), the ω-chloro ketone substrate, and an amine donor (e.g., isopropylamine).

• Add the selected (S)-selective transaminase and pyridoxal 5'-phosphate (PLP) cofactor.

• Stir the reaction mixture at a controlled temperature (e.g., 30 °C) for 24-48 hours.

• Monitor the reaction progress by HPLC or GC.

• Upon completion, extract the product with an organic solvent (e.g., ethyl acetate).

• Purify the product by distillation or crystallization of a salt form.

Table 3: Comparison of Synthetic Pathways

Pathway	Key Advantages	Key Challenges
From L-Proline	Readily available chiral starting material, well-established chemistry.	Multiple steps, potential for racemization if not carefully controlled.
Asymmetric Catalysis	High efficiency, high enantioselectivity, fewer steps.	Catalyst development and cost, optimization of reaction conditions.
Biocatalysis	Exceptional enantioselectivity, mild reaction conditions, environmentally friendly.	Substrate scope of the enzyme, enzyme availability and cost.

Conclusion: Selecting the Optimal Synthetic Route

The choice of synthetic pathway for (S)-2-Cyclobutylpyrrolidine depends on several factors, including the desired scale of production, cost considerations, and the availability of specialized equipment and reagents. For laboratory-scale synthesis where stereochemical purity is paramount, biocatalytic methods using transaminases offer a highly attractive option. For larger-scale production, a route starting from the inexpensive chiral pool material L-proline may be more economically viable, despite the greater number of steps. Asymmetric catalysis provides a powerful and elegant alternative that can be highly efficient once optimized. The continuous development of new catalysts and biocatalysts will undoubtedly lead to even more efficient and sustainable methods for the synthesis of this important chiral building block in the future.

References

Sources

• 1. Efficient synthesis of tert-butyl 3-cyano-3-cyclopropyl-2-oxopyrrolidine-4-carboxylates: Highly functionalized 2-pyrrolidinone enabling access to novel macrocyclic Tyk2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide to (S)-2-Cyclobutylpyrrolidine: Physicochemical Profiling and Synthetic Integration

Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Scope: Physicochemical properties, structural causality in drug design, and self-validating synthetic protocols.

Executive Summary

In modern drug discovery, escaping "flatland" (the over-reliance on planar, sp2-hybridized aromatic rings) is a critical strategy for improving the clinical success rates of small-molecule therapeutics. (S)-2-Cyclobutylpyrrolidine serves as a highly versatile, sp3-rich chiral building block[1]. By fusing a saturated five-membered pyrrolidine ring with a strained cyclobutyl substituent, this scaffold introduces critical steric bulk and conformational restriction. This technical whitepaper outlines the physicochemical parameters of (S)-2-cyclobutylpyrrolidine and provides field-proven methodologies for its handling and integration into pharmaceutical pipelines.

Physicochemical Profiling & Structural Dynamics

Understanding the physical properties of (S)-2-cyclobutylpyrrolidine is essential for optimizing reaction conditions and predicting its behavior in biological systems. The compound is typically encountered in two forms: the volatile free base and the bench-stable hydrochloride salt[2].

Quantitative Data Summary

Property	Value	Causality / Implication in Workflow
Molecular Formula	C8H15N	Small molecular footprint; ideal for fragment-based drug design without exceeding Lipinski's Rule of 5.
Molecular Weight (Free Base)	125.21 g/mol [1][3]	Low mass allows for extensive downstream functionalization.
Molecular Weight (HCl Salt)	161.67 g/mol [2]	Protonation significantly improves handling, crystallinity, and shelf stability against aerial oxidation.
Boiling Point	~165–175 °C (760 mmHg)	High volatility requires vacuum distillation (e.g., 60-70 °C at 10 mmHg) to prevent thermal degradation during purification[4].
Stereochemistry	(S)-configuration at C2	The chiral center defines the 3D spatial vector of attached pharmacophores, which is critical for target receptor selectivity.

Mechanistic Insights: Why the Cyclobutyl Motif?

The addition of a cyclobutyl ring at the C2 position of pyrrolidine is not merely cosmetic.

• Lipophilicity Modulation: It increases the LogP of the molecule in a controlled manner, aiding in passive membrane permeability.

• Metabolic Shielding: The steric bulk of the cyclobutane ring shields the alpha-carbon of the pyrrolidine from rapid oxidative metabolism by Cytochrome P450 enzymes, thereby increasing the compound's half-life.

• Fsp3 Enhancement: The entirely sp3-hybridized nature of the scaffold improves aqueous solubility compared to planar analogs.

Caption: Pharmacokinetic optimization pathway utilizing the (S)-2-cyclobutylpyrrolidine scaffold.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols have been designed as self-validating systems . Every step includes a causality statement (why the step is performed) and a validation checkpoint (how to prove the step succeeded).

Protocol A: Free-Basing the Hydrochloride Salt

Because the free base is prone to degradation, commercial suppliers frequently provide the compound as a hydrochloride salt (CAS 1228879-48-8)[2]. However, nucleophilic reactions (such as amidation or alkylation) require the free amine.

Step 1: Dissolution

• Action: Dissolve 1.0 eq of (S)-2-Cyclobutylpyrrolidine HCl in deionized water (10 mL/gram).

• Causality: Water disrupts the ionic lattice of the salt, fully solubilizing the protonated amine.

Step 2: Basification

• Action: Cool the solution to 0 °C. Add 1M NaOH dropwise while stirring until the pH reaches >10.

• Causality: The pKa of the pyrrolidine nitrogen is approximately 10.4. Raising the pH ensures >99% of the molecules are deprotonated.

• Validation Checkpoint: Use pH indicator paper (must turn deep blue). A milky emulsion will form as the lipophilic free base separates from the aqueous phase.

Step 3: Extraction

• Action: Extract the aqueous layer with Dichloromethane (DCM) (3 x 15 mL).

• Causality: Multiple extractions maximize the partition coefficient yield. The free base is highly soluble in organic solvents.

Step 4: Drying and Concentration

• Action: Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate via rotary evaporation at a bath temperature not exceeding 30 °C .

• Causality: Na2SO4 removes residual water. The low bath temperature prevents the volatilization of the low-boiling free base.

• Validation Checkpoint: The final product should be a clear to pale-yellow oil. Weighing the flask provides the exact yield for downstream stoichiometry.

Caption: Workflow for converting 2-cyclobutylpyrrolidine HCl to its reactive free base form.

Protocol B: Sterically Hindered Amide Coupling

The C2-cyclobutyl group creates significant steric hindrance around the secondary amine. Standard coupling agents (like EDC/HOBt) often result in low yields or prolonged reaction times. The use of HATU is highly recommended.

Step 1: Activation of the Carboxylic Acid

• Action: In a flame-dried flask under inert atmosphere, dissolve the target carboxylic acid (1.0 eq) in anhydrous DMF. Add HATU (1.2 eq) and N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Stir for 15 minutes at room temperature.

• Causality: HATU forms a highly reactive HOAt-active ester. DIPEA acts as a non-nucleophilic base to drive the reaction without competing for the electrophile.

Step 2: Amine Addition

• Action: Add (S)-2-Cyclobutylpyrrolidine free base (1.1 eq) dropwise to the mixture.

• Causality: The highly reactive HATU intermediate is necessary to overcome the activation energy barrier imposed by the adjacent cyclobutyl ring.

Step 3: Reaction Monitoring

• Action: Stir at room temperature for 2-4 hours.

• Validation Checkpoint: Monitor via LC-MS. The reaction is self-validating when the mass of the activated ester disappears and the mass of the product (M+H)+ emerges as the dominant peak.

Step 4: Aqueous Workup

• Action: Quench with saturated aqueous NaHCO3 and extract with Ethyl Acetate. Wash the organic layer with 5% LiCl (aq) to remove residual DMF.

• Causality: NaHCO3 neutralizes unreacted acid and partitions HOAt byproducts into the aqueous layer. LiCl specifically strips DMF from the organic phase.

References

• Title: 2-Cyclobutylpyrrolidine hydrochloride | C8H16ClN | CID 115012711 Source: PubChem (National Institutes of Health) URL: [Link]

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• 4. 2-Cyclobutylpyrrolidine|Research Chemical [benchchem.com]

Introduction: Navigating the Chemical Landscape of (S)-2-Cyclobutylpyrrolidine

An In-depth Technical Guide to the Toxicity and Safety of (S)-2-Cyclobutylpyrrolidine

(S)-2-Cyclobutylpyrrolidine is a chiral synthetic building block of increasing interest within the pharmaceutical and agrochemical research sectors. Its structure, featuring a pyrrolidine ring fused with a cyclobutyl moiety, presents a unique three-dimensional scaffold. The pyrrolidine ring is a prevalent feature in numerous FDA-approved drugs, valued for its ability to impart favorable physicochemical properties such as improved solubility and metabolic stability.[1] The addition of the strained cyclobutyl group offers novel structural vectors for designing next-generation therapeutic agents and complex molecules.[1]

As with any novel or sparsely documented chemical entity, a thorough understanding of its potential hazards is paramount for ensuring the safety of researchers and the integrity of experimental outcomes. This guide provides a comprehensive overview of the known and inferred toxicological profile of (S)-2-Cyclobutylpyrrolidine, coupled with field-proven safety protocols for its handling, storage, and disposal. The information herein is synthesized from available safety data for structurally analogous compounds, primarily its hydrochloride salt, and established principles of chemical hygiene. It is designed to empower researchers to conduct their work with a robust framework of safety and scientific rigor.

PART 1: Toxicological Profile and Hazard Classification

It is a critical scientific principle that in the absence of specific data, a compound should be handled as if it possesses the hazards of its most closely related and characterized analogs. Therefore, the following classifications should be considered applicable to (S)-2-Cyclobutylpyrrolidine until empirical data proves otherwise.

Inferred GHS Hazard Classification Source: European Chemicals Agency (ECHA) data for 2-Cyclobutylpyrrolidine hydrochloride[2]

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation
Flammable Liquids	Category 3	H226: Flammable liquid and vapor[3]

Toxicological Endpoints Summary (Inferred)

• Acute Toxicity: While no specific LD50 data is available for (S)-2-Cyclobutylpyrrolidine, related pyrrolidine derivatives can be harmful if swallowed, inhaled, or in contact with skin. Prudent practice dictates treating this compound as potentially harmful via all routes of exposure.

• Skin and Eye Irritation: Data for the hydrochloride salt strongly indicates that the compound is an irritant to both skin and eyes.[2] Prolonged contact may lead to redness, pain, and in the case of eye contact, potential for serious damage.[4]

• Respiratory Irritation: Inhalation of vapors or aerosols may cause irritation to the respiratory tract.[2][4] This necessitates handling in a well-ventilated area, preferably within a chemical fume hood.

• Carcinogenicity and Mutagenicity: There is no data available to suggest that this compound is carcinogenic or mutagenic.[4] However, the absence of data is not proof of safety. Standard precautions for handling uncharacterized chemicals should be applied.

PART 2: Risk Management and Safe Handling Protocols

A proactive approach to safety involves a thorough risk assessment before any experimental work begins. This process is a self-validating system, ensuring that potential hazards are identified and mitigated.

Risk Assessment Workflow for Novel Chemical Entities

Caption: A systematic workflow for assessing and mitigating risks associated with novel research chemicals.

Engineering Controls: The First Line of Defense

The primary method for controlling exposure to hazardous vapors and aerosols is through adequate ventilation.

• Chemical Fume Hood: All manipulations of (S)-2-Cyclobutylpyrrolidine, including weighing, transferring, and preparing solutions, must be conducted inside a certified chemical fume hood.[5][6] This is crucial for preventing inhalation exposure and containing any potential spills.

• Safety Shower and Eyewash Station: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[7] Immediate access is critical in the event of accidental skin or eye contact.

Personal Protective Equipment (PPE): The Researcher's Barrier

PPE is essential but should never be considered a substitute for robust engineering controls.

• Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile) at all times.[7][8] Gloves must be inspected before use and removed properly to avoid skin contact. Contaminated gloves should be disposed of as hazardous waste.

• Eye Protection: Chemical safety goggles are mandatory to protect against splashes.[7][8] Standard safety glasses do not provide adequate protection.

• Skin and Body Protection: A flame-retardant lab coat should be worn and kept fully fastened. Protective clothing should be removed before leaving the laboratory area.

• Respiratory Protection: If there is a risk of exposure outside of a fume hood (e.g., during a large spill), a NIOSH/MSHA-approved respirator with an appropriate cartridge should be used by trained personnel.[4][6]

Safe Handling and Storage Protocol

Adherence to a strict protocol minimizes the risk of exposure and accidents.

Step-by-Step Handling Procedure:

• Preparation: Before handling the chemical, ensure the fume hood is operational and the work area is clear of clutter. Don all required PPE.

• Chemical Transfer: Ground and bond containers when transferring the liquid to prevent static discharge, which could ignite flammable vapors.[3] Use only non-sparking tools.[3]

• Weighing: If weighing the liquid, do so in a tared, sealed container within the fume hood to prevent vapor release.

• Solution Preparation: Add the chemical slowly to the solvent in the reaction vessel. Be aware of any potential exothermic reactions.

• Post-Handling: After use, ensure the container is tightly sealed.[3][4] Decontaminate any surfaces that may have come into contact with the chemical.

• Hygiene: Wash hands and face thoroughly with soap and water after handling is complete, even if gloves were worn.[3][9] Do not eat, drink, or smoke in the laboratory.[7][10]

Storage Conditions:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][11]

• Keep away from heat, sparks, open flames, and other sources of ignition.[3][10] The compound is a flammable liquid.[3]

• Store away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[4]

PART 3: Emergency Response Procedures

Even with meticulous planning, accidents can occur. A clear and practiced emergency response plan is essential.

Chemical Spill Response Logic

Caption: Decision-making flowchart for responding to a chemical spill.

First-Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.[12]

• Inhalation: Move the affected person to fresh air immediately.[4] If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[7][13]

• Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes.[4] If skin irritation persists, seek medical attention.[10]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[4] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. If the person is conscious, have them drink one or two glasses of water to dilute the substance.[4] Seek immediate medical attention.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, foam, or carbon dioxide.[3][4]

• Unsuitable Media: Do not use a direct stream of water, as it may scatter and spread the fire.[3]

• Specific Hazards: The compound is a flammable liquid and its vapor may form explosive mixtures with air.[3] Combustion may produce toxic fumes, including carbon monoxide and nitrogen oxides.[4][14]

• Protective Equipment: Firefighters must wear full protective gear and a self-contained breathing apparatus (SCBA).[4][7]

Accidental Release Measures

• Personal Precautions: Evacuate non-essential personnel.[7] Ensure adequate ventilation and eliminate all ignition sources.[3] Do not touch spilled material without appropriate PPE.[4]

• Containment and Cleanup: For small spills, absorb the material with a dry, inert absorbent such as sand, earth, or vermiculite.[3] Collect the absorbed material into a suitable, sealed container for hazardous waste disposal.[4][5]

• Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.[3][5]

Conclusion

(S)-2-Cyclobutylpyrrolidine is a valuable tool in modern chemical synthesis, but its utility must be balanced with a comprehensive understanding of its potential hazards. While specific toxicity data is limited, a precautionary approach based on the known hazards of its hydrochloride salt and other pyrrolidine analogs is essential. By integrating robust engineering controls, diligent use of personal protective equipment, and adherence to established safe handling protocols, researchers can confidently and safely explore the synthetic potential of this compound. The principles of scientific integrity demand that we treat uncharacterized substances with the utmost respect and caution, a practice that is the bedrock of a safe and productive research environment.

References

• Tokyo Chemical Industry Co., Ltd. (2023). Safety Data Sheet.
• Peptide Institute, Inc. (Date not specified). Material Safety Data Sheet.
• Santa Cruz Biotechnology, Inc. (Date not specified). Safety Data Sheet. Retrieved from Santa Cruz Biotechnology, Inc. website.
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Protocols & Analytical Methods

Application Notes and Protocols for Asymmetric Synthesis Using (S)-2-Cyclobutylpyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Role of (S)-2-Cyclobutylpyrrolidine in Modern Asymmetric Organocatalysis

The pyrrolidine scaffold is a cornerstone of modern asymmetric organocatalysis, with its derivatives being instrumental in the enantioselective synthesis of a vast array of chiral molecules.[1][2] The strategic placement of substituents on the pyrrolidine ring is crucial for inducing high levels of stereocontrol in chemical transformations. The (S)-2-Cyclobutylpyrrolidine catalyst, featuring a sterically demanding cyclobutyl group at the C2 position, offers a unique stereochemical environment that can significantly influence the outcome of asymmetric reactions. This guide provides a comprehensive overview of the application of (S)-2-Cyclobutylpyrrolidine in asymmetric synthesis, including its synthesis, mechanistic rationale, and detailed protocols for key transformations.

The cyclobutyl moiety, with its distinct puckered conformation, provides a rigid and bulky steric shield that effectively directs the approach of incoming reagents. This steric hindrance is a key factor in achieving high enantioselectivity in reactions proceeding through enamine or iminium ion intermediates. Understanding the interplay between the catalyst's structure and its catalytic performance is paramount for its successful application in the synthesis of complex, high-value molecules, particularly in the realm of drug discovery and development where enantiopurity is a critical parameter.

Synthesis of (S)-2-Cyclobutylpyrrolidine

A reliable and scalable synthesis of enantiomerically pure (S)-2-Cyclobutylpyrrolidine is the first critical step for its application in asymmetric catalysis. Several methods have been reported for the synthesis of 2-substituted pyrrolidines.[3][4][5] A common and effective strategy involves the reductive cyclization of a chiral precursor. One such approach starts from a readily available chiral starting material and proceeds through a reductive amination and subsequent cyclization, followed by deprotection to yield the desired product.

A general, illustrative synthetic pathway is outlined below. It is important to note that specific reagents and conditions may be adapted from procedures for analogous 2-substituted pyrrolidines.

Illustrative Synthetic Workflow for (S)-2-Cyclobutylpyrrolidine

Caption: General workflow for the synthesis of (S)-2-Cyclobutylpyrrolidine.

Core Application: Asymmetric Michael Addition

The asymmetric Michael addition is a powerful carbon-carbon bond-forming reaction that is widely used in organic synthesis. Organocatalysis with chiral pyrrolidines has emerged as a premier method for achieving high enantioselectivity in these reactions.[6][7][8] (S)-2-Cyclobutylpyrrolidine, through the formation of a chiral enamine intermediate with a donor aldehyde or ketone, can effectively catalyze the conjugate addition to nitroalkenes, enones, and other Michael acceptors.

Mechanism of Enamine Catalysis in Michael Addition

The catalytic cycle begins with the rapid and reversible formation of a chiral enamine between the secondary amine of (S)-2-Cyclobutylpyrrolidine and the carbonyl group of the donor molecule (e.g., an aldehyde). The nucleophilicity of the α-carbon of the aldehyde is significantly enhanced in the enamine form. This chiral enamine then attacks the Michael acceptor from a sterically less hindered face, dictated by the bulky cyclobutyl group of the catalyst. Subsequent hydrolysis of the resulting iminium ion regenerates the catalyst and releases the chiral product.

Catalytic Cycle for Asymmetric Michael Addition

Caption: Enamine catalytic cycle for the Michael addition.

Protocol: Asymmetric Michael Addition of Aldehydes to Nitroolefins

This protocol describes a general procedure for the enantioselective Michael addition of an aldehyde to a nitroolefin catalyzed by (S)-2-Cyclobutylpyrrolidine. The conditions provided are a representative starting point and may require optimization for specific substrates.

Materials:

• (S)-2-Cyclobutylpyrrolidine (10-20 mol%)

• Aldehyde (1.5-2.0 equivalents)

• Nitroolefin (1.0 equivalent)

• Anhydrous solvent (e.g., Toluene, CH2Cl2, or THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the nitroolefin and the anhydrous solvent.

• Add the aldehyde to the solution.

• Add (S)-2-Cyclobutylpyrrolidine to the reaction mixture.

• Stir the reaction at the desired temperature (typically ranging from room temperature to 0 °C) and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired γ-nitroaldehyde.

Data Presentation: Representative Results for Michael Addition

Entry	Aldehyde	Nitroolefin	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	Propanal	β-Nitrostyrene	20	Toluene	RT	24	95	92
2	Pentanal	(E)-2-Nitroprop-1-ene	15	CH2Cl2	0	48	88	95
3	Isovaleraldehyde	β-Nitrostyrene	20	THF	RT	36	91	90

Note: The data presented in this table are illustrative and based on typical results obtained with sterically hindered 2-substituted pyrrolidine catalysts. Actual results with (S)-2-Cyclobutylpyrrolidine may vary and require experimental verification.

Application in Asymmetric Aldol Reactions

The asymmetric aldol reaction is another fundamental carbon-carbon bond-forming reaction where organocatalysis has made a significant impact.[9][10][11] (S)-2-Cyclobutylpyrrolidine can effectively catalyze the direct asymmetric aldol reaction between a ketone (the enamine precursor) and an aldehyde. The bulky cyclobutyl group plays a crucial role in controlling the facial selectivity of the enamine's attack on the aldehyde.

Protocol: Asymmetric Aldol Reaction of Ketones with Aldehydes

This protocol provides a general procedure for the (S)-2-Cyclobutylpyrrolidine-catalyzed asymmetric aldol reaction.

Materials:

• (S)-2-Cyclobutylpyrrolidine (10-30 mol%)

• Ketone (e.g., Cyclohexanone, Acetone; often used as solvent or in excess)

• Aldehyde (1.0 equivalent)

• Optional: Anhydrous solvent (e.g., DMSO, NMP) if the ketone is not used as the solvent.

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction vessel under an inert atmosphere, add the ketone (and solvent, if applicable).

• Add the aldehyde to the mixture.

• Add (S)-2-Cyclobutylpyrrolidine to the reaction mixture.

• Stir the reaction at the desired temperature (typically room temperature) and monitor its progress by TLC or GC.

• Upon completion, the reaction may be quenched with a mild acid (e.g., saturated aqueous NH4Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Representative Results for Aldol Reaction

Entry	Ketone	Aldehyde	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	dr (anti:syn)	ee (anti, %)
1	Cyclohexanone	4-Nitrobenzaldehyde	20	Neat	RT	48	92	95:5	98
2	Acetone	Benzaldehyde	30	DMSO	RT	72	75	-	90
3	Cyclopentanone	4-Chlorobenzaldehyde	25	Neat	RT	60	85	92:8	96

Note: The data presented in this table are illustrative and based on typical results obtained with 2-substituted pyrrolidine catalysts. Actual results with (S)-2-Cyclobutylpyrrolidine may vary and require experimental verification.

Troubleshooting and Optimization

• Low Conversion: Increase catalyst loading, reaction time, or temperature. Ensure anhydrous conditions and high purity of reagents.

• Low Enantioselectivity: Lower the reaction temperature. Screen different solvents. The presence of additives, such as a weak acid, can sometimes improve enantioselectivity in Michael additions.[12]

• Side Reactions: In aldol reactions, self-condensation of the aldehyde can be a competing reaction. Using an excess of the ketone can help to minimize this.

Conclusion and Future Outlook

(S)-2-Cyclobutylpyrrolidine is a promising chiral organocatalyst for a range of asymmetric transformations. Its rigid and sterically demanding cyclobutyl group provides an excellent platform for inducing high levels of enantioselectivity. The protocols outlined in this guide serve as a starting point for researchers to explore the utility of this catalyst in their own synthetic endeavors. Further research into the application of (S)-2-Cyclobutylpyrrolidine in other asymmetric reactions, such as α-alkylations and cycloadditions, is warranted and expected to yield valuable synthetic methodologies for the preparation of complex chiral molecules. The continued development of novel pyrrolidine-based catalysts will undoubtedly play a pivotal role in advancing the field of asymmetric organocatalysis and enabling the efficient synthesis of enantiomerically pure compounds for the pharmaceutical and agrochemical industries.

References

• Enantioselective Organocatalytic Michael Addition of Aldehydes to Nitroethylene: Efficient Access to γ2-Amino Acids. [Link to a relevant scientific article]
• Recent Advances in Asymmetric Organocatalyzed Conjugate Additions to Nitroalkenes. [Link to a relevant scientific article]
• Organocatalysis for the Asymmetric Michael Addition of Aldehydes and α,β-Unsaturated Nitroalkenes. [Link to a relevant scientific article]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. [Link]

• Diamine-catalyzed asymmetric Michael additions of aldehydes and ketones to nitrostyrene. [Link to a relevant scientific article]

• The Direct Catalytic Asymmetric Aldol Reaction. [Link]

• Asymmetric Syntheses of Enantioenriched 2,5-Disubstituted Pyrrolidines. [Link]

• Asymmetric Synthesis of trans-2,5-Disubstituted Pyrrolidines from Enantiopure Homoallylic Amines. Synthesis of Pyrrolidine (−)-197B. [Link]

• A facile asymmetric synthesis of either enantiomer of 2-substituted pyrrolidines. [Link]

• Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. [Link]

• Nucleophilic synthesis of enantiopure 2-(tributylstannyl) pyrrolidines and piperidines. [Link to a relevant scientific article]

• Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. [Link]

• Stereoselective synthesis of enantiopure N-substituted pyrrolidin-2,5-dione derivatives by 1,3-dipolar cycloaddition and assessment of their in vitro antioxidant and antibacterial activities. [Link]

• Asymmetric Cross-Aldol Reactions Of Aldehydes: A Formidable Synthetic Challenge. [Link]

• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations. [Link]

• Pyrrolidine synthesis. [Link]

• Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• Asymmetric Aldol Reaction. [Link]

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• 12. encyclopedia.pub [encyclopedia.pub]

Application Notes & Protocols: The Strategic Incorporation of (S)-2-Cyclobutylpyrrolidine in Modern Drug Discovery

Abstract

The pyrrolidine ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its frequent appearance in successful therapeutic agents.[1][2] Its unique conformational constraints and ability to engage in crucial hydrogen bonding interactions have made it a staple in drug design.[3][4] This guide delves into the specific utility of a highly valuable, non-natural derivative: (S)-2-Cyclobutylpyrrolidine . We will explore the strategic rationale for its use, its impact on critical drug-like properties, and provide detailed protocols for its incorporation and characterization. This document is intended for researchers and scientists engaged in the design and development of next-generation small-molecule therapeutics.

The Rationale: Why (S)-2-Cyclobutylpyrrolidine?

The selection of a building block in a drug discovery campaign is a critical decision that profoundly influences the entire trajectory of the project. (S)-2-Cyclobutylpyrrolidine is not merely a structural component; it is a strategic tool for modulating molecular properties to overcome common developmental hurdles.

Mastering Three-Dimensional Space

Modern drug design has shifted from flat, aromatic-heavy molecules towards more three-dimensional (3D) structures. This increased sp3-hybridization is strongly correlated with higher clinical success rates.[5] (S)-2-Cyclobutylpyrrolidine is an exemplary scaffold for achieving this objective.

• Defined Stereochemistry: The fixed (S)-configuration at the C2 position provides a precise vector for orienting substituents into a target's binding pocket. This is fundamental for optimizing potency and achieving selectivity against off-target proteins.

• Conformational Rigidity: The fusion of the puckered cyclobutane ring with the pyrrolidine ring introduces significant conformational restriction.[6] This pre-organizes the molecule into a limited set of low-energy conformations, reducing the entropic penalty upon binding to a biological target and often leading to enhanced binding affinity.

Engineering Superior Pharmacokinetics

A compound's journey through the body (ADME - Absorption, Distribution, Metabolism, Excretion) is as important as its activity at the target. The cyclobutyl group offers distinct advantages in this domain.

• Metabolic Stability: The cyclobutane ring is a robust, sterically hindered carbocycle that can serve as a "metabolic shield."[6][7] It can replace metabolically labile groups (e.g., isopropyl or tert-butyl groups) to block sites of oxidative metabolism by cytochrome P450 enzymes, thereby increasing the drug's half-life.

• Modulation of Physicochemical Properties: The aliphatic nature of the cyclobutyl group allows for fine-tuning of a molecule's lipophilicity (LogP). This is a delicate balance: the molecule must be soluble enough for formulation but lipophilic enough to cross cellular membranes. The cyclobutyl moiety provides a predictable way to increase lipophilicity and fill hydrophobic pockets within a target protein.[6][7]

Physicochemical Properties

A summary of the key computed properties for the parent compound is provided below. These values are foundational for computational modeling and property prediction in drug design programs.

Property	Value	Source
Molecular Formula	C₈H₁₅N	PubChem[8]
Molecular Weight	125.21 g/mol	PubChem[8]
Monoisotopic Mass	125.12045 Da	PubChem[8]
XLogP3-AA (Predicted)	1.6	PubChem[8]
Hydrogen Bond Donor Count	1	PubChem
Hydrogen Bond Acceptor Count	1	PubChem
Rotatable Bond Count	1	PubChem

Application Workflow: From Concept to Characterized Intermediate

The true value of (S)-2-Cyclobutylpyrrolidine is realized in its application. The following workflow illustrates its role in a typical lead optimization campaign, where the goal is to improve the properties of an initial "hit" compound.

Caption: Conceptual workflow for utilizing (S)-2-Cyclobutylpyrrolidine in a lead optimization cycle.

Core Protocol 1: Synthesis of a Model Amide

This protocol details the most common application of (S)-2-Cyclobutylpyrrolidine: its use as a secondary amine for amide bond formation. This reaction is fundamental for incorporating the scaffold into a larger molecule.

Objective: To synthesize (S)-N-(4-nitrobenzoyl)-2-cyclobutylpyrrolidine as a representative example of a stable amide linkage. The 4-nitrobenzoyl group is chosen for its strong UV chromophore, which simplifies analysis by HPLC and TLC.

Caption: Reaction scheme for the amide coupling of (S)-2-Cyclobutylpyrrolidine.

Materials & Reagents

Reagent	M.W.	Amount	Moles (mmol)	Rationale for Use
(S)-2-Cyclobutylpyrrolidine	125.21	125 mg	1.0	Chiral Building Block
4-Nitrobenzoic acid	167.12	167 mg	1.0	Coupling Partner
HATU	380.23	418 mg	1.1	Coupling Agent: High efficiency, low racemization risk.
DIPEA	129.24	348 µL	2.0	Non-nucleophilic Base: Scavenges acid byproduct.
Anhydrous DMF	-	5 mL	-	Polar Aprotic Solvent: Solubilizes all reagents.

Step-by-Step Procedure

• Preparation: To a clean, dry 25 mL round-bottom flask equipped with a magnetic stir bar, add 4-nitrobenzoic acid (167 mg, 1.0 mmol) and HATU (418 mg, 1.1 mmol).

• Dissolution: Add anhydrous DMF (5 mL) to the flask. Stir the mixture under a nitrogen atmosphere until all solids are dissolved.

• Base Addition: Add DIPEA (348 µL, 2.0 mmol) to the solution. Stir for 2 minutes.

• Amine Addition: Add (S)-2-Cyclobutylpyrrolidine (125 mg, 1.0 mmol) to the reaction mixture dropwise.

• Reaction: Allow the reaction to stir at room temperature (approx. 25 °C) for 4 hours. Monitor the reaction progress by TLC (e.g., using 30% Ethyl Acetate in Hexanes).

• Work-up:

  • Pour the reaction mixture into a separatory funnel containing 50 mL of ethyl acetate and 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Shake vigorously and separate the layers.

  • Wash the organic layer sequentially with 50 mL of water and 50 mL of brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 10% to 40%) to obtain the pure product.

Core Protocol 2: Analytical Characterization

Robust characterization is the cornerstone of trustworthy and reproducible science.[9] This protocol outlines the essential analytical techniques required to confirm the identity, purity, and stereochemical integrity of the synthesized product.

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• 2. enamine.net [enamine.net]
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• 4. img01.pharmablock.com [img01.pharmablock.com]
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• 6. Cyclobutanes in Small‐Molecule Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
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Protocol for N-alkylation of (S)-2-Cyclobutylpyrrolidine

Application Note: Optimized Protocols for the N-Alkylation of (S)-2-Cyclobutylpyrrolidine

Introduction & Mechanistic Rationale

(S)-2-Cyclobutylpyrrolidine is a highly valuable, sp3-rich chiral building block utilized in modern drug discovery to enhance three-dimensional molecular complexity and optimize the pharmacokinetic profiles of drug candidates[1]. However, the presence of the bulky cyclobutyl group at the C2 position introduces significant steric hindrance around the secondary amine. This steric bulk complicates standard N-alkylation procedures, often resulting in sluggish reaction kinetics, incomplete conversion, or competing elimination reactions when using standard alkyl halides.

This application note provides field-proven, self-validating protocols for the N-alkylation of (S)-2-cyclobutylpyrrolidine. By detailing both Direct Alkylation (SN2) and Reductive Amination strategies, these guidelines emphasize mechanistic causality to empower researchers to select the optimal pathway based on their specific electrophile.

Pathway Selection & Workflow

When functionalizing hindered pyrrolidines, the choice between direct alkylation and reductive amination is dictated by the nature of the target appendage:

• Reductive Amination: The preferred method for introducing primary or secondary alkyl groups via aldehydes or ketones. It completely avoids over-alkylation (quaternization) and utilizes mild hydride sources like Sodium Triacetoxyborohydride (NaBH(OAc)3), which selectively reduces the intermediate iminium ion without reducing the carbonyl precursor[2].

• Direct Alkylation (SN2): Necessary when the corresponding aldehyde/ketone is unstable or unavailable (e.g., introducing a benzyl, allyl, or specific halo-alkyl group). To overcome the steric hindrance of the C2-cyclobutyl group, an in situ Finkelstein reaction (addition of NaI) is employed to convert alkyl chlorides/bromides into highly reactive alkyl iodides, while a non-nucleophilic base (e.g., K2CO3) neutralizes the generated acid[3][4].

Decision workflow for selecting the optimal N-alkylation strategy for hindered pyrrolidines.

Experimental Protocols

Protocol A: Reductive Amination (Preferred for Aldehydes/Ketones)

Causality of Experimental Choices:

• Solvent: 1,2-Dichloroethane (DCE) is preferred over Dichloromethane (DCM) as it allows for slightly higher reaction temperatures if the iminium formation is slow due to the C2-cyclobutyl steric bulk.

• Acid Catalyst: Acetic acid (AcOH) is crucial. It protonates the carbonyl oxygen, accelerating the nucleophilic attack by the hindered amine to form the hemiaminal, and subsequently facilitates water elimination to form the iminium ion.

• Reducing Agent: NaBH(OAc)3 is chosen because its electron-withdrawing acetate groups reduce the nucleophilicity of the hydride, preventing premature reduction of the unreacted aldehyde/ketone[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask under an inert atmosphere (N2 or Ar), dissolve (S)-2-cyclobutylpyrrolidine (1.0 eq, typically 1.0 mmol) and the target aldehyde/ketone (1.1 eq) in anhydrous DCE (0.2 M, 5.0 mL).

• Acidification: Add glacial acetic acid (1.5 eq) dropwise at room temperature. Stir the mixture for 30–60 minutes to allow for complete iminium ion formation.

  • Self-Validation Check: Take a 10 µL aliquot, quench with NaHCO3, and analyze via LC-MS; the mass of the iminium intermediate (or hemiaminal) should be the base peak.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add Sodium Triacetoxyborohydride (NaBH(OAc)3) (1.5 eq) in small portions to manage any mild exotherm.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours.

• Quenching & Workup: Quench the reaction by slowly adding saturated aqueous NaHCO3 (5 mL) until gas evolution ceases and the pH is ~8. Extract the aqueous layer with DCM (3 x 10 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via silica gel flash chromatography (eluting with Hexanes/EtOAc containing 1% Et3N to prevent streaking of the basic amine).

Protocol B: Direct SN2 Alkylation (Finkelstein-Assisted)

Causality of Experimental Choices:

• Finkelstein Catalyst: The addition of NaI (0.2 eq) to an alkyl bromide/chloride generates a highly reactive alkyl iodide in situ. The iodide is a superior leaving group, which is strictly necessary to overcome the activation energy barrier imposed by the C2-cyclobutyl group[4].

• Base: Potassium carbonate (K2CO3) is a mild, heterogeneous base that effectively scavenges the generated HX without promoting E2 elimination of the alkyl halide[3].

• Solvent: Acetonitrile (MeCN) is a polar aprotic solvent that stabilizes the transition state of the SN2 reaction and dissolves the NaI sufficiently to drive the Finkelstein equilibrium.

Step-by-Step Methodology:

• Preparation: In a dry reaction vial, combine (S)-2-cyclobutylpyrrolidine (1.0 eq, 1.0 mmol), anhydrous K2CO3 (2.5 eq, finely powdered), and NaI (0.2 eq).

• Solvent & Electrophile: Suspend the mixture in anhydrous MeCN (5.0 mL). Add the alkyl halide (1.2 eq) dropwise at room temperature.

• Heating: Seal the vial and heat the suspension to 65 °C (reflux for MeCN) with vigorous stirring for 18–24 hours.

  • Causality: Vigorous stirring is mandatory because the deprotonation occurs at the solid-liquid interface of the insoluble K2CO3.

• Monitoring: Monitor by TLC or LC-MS.

  • Self-Validation Check: If starting material persists after 24 hours, the steric hindrance may be extreme. Do not add more base; instead, add an additional 0.5 eq of the alkyl halide and 0.1 eq of NaI, and continue heating.

• Workup: Cool to room temperature, filter the mixture through a pad of Celite to remove inorganic salts, and wash the filter cake with EtOAc (15 mL).

• Purification: Concentrate the filtrate and purify the crude residue via flash chromatography or reverse-phase preparative HPLC.

Quantitative Data & Method Comparison

To guide protocol selection, the following table summarizes the expected performance metrics of both methodologies when applied to sterically hindered 2-substituted pyrrolidines.

Parameter	Reductive Amination (Protocol A)	Direct Alkylation (Protocol B)
Optimal Electrophile	Aldehydes, unhindered ketones	Primary alkyl iodides/bromides, benzyl halides
Typical Yield	75% – 95%	50% – 80%
Reaction Time	12 – 16 hours	18 – 24 hours (requires heating)
Risk of Over-alkylation	None (Self-limiting)	Low to Moderate (Mitigated by steric bulk)
Stereochemical Integrity	Excellent (No racemization at C2)	Excellent (Mild base prevents deprotonation)
Primary Byproducts	Reduced aldehyde (alcohol) - minor	Elimination products (alkenes) from alkyl halide

Trustworthiness & Self-Validating Systems

To ensure the integrity of the synthesized N-alkyl-(S)-2-cyclobutylpyrrolidine, the following validation checks must be integrated into the workflow:

• NMR Validation: In the 1H NMR spectrum, the C2 methine proton of the pyrrolidine ring will shift upfield upon successful N-alkylation compared to the secondary amine precursor. Additionally, the presence of rotamers is common in N-alkylated hindered pyrrolidines; NMR spectra should be recorded at elevated temperatures (e.g., 330 K in DMSO-d6) to coalesce the signals and confirm purity.

• Chiral Integrity: While the C2 stereocenter of (S)-2-cyclobutylpyrrolidine is relatively stable, exposure to strong bases (e.g., NaH or BuLi) can cause epimerization. The use of mild bases (K2CO3) or acidic reductive amination guarantees the preservation of enantiomeric excess (ee >99%)[5].

References

• 2-Cyclobutylpyrrolidine|Research Chemical Benchchem
• Application Notes and Protocols for Pyrrolidine Synthesis via Reductive Amin
• Any advise about the synthesis of N-alkylation of pyrrolidine, 2-methyl imidazole and benzimidazole?
• Synthesis of substituted N-heterocycles by N-alkyl
• Enantio-Complementary Synthesis of 2-Substituted Pyrrolidines and Piperidines via Transaminase-Triggered Cyclizations ACS Public

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Application Notes & Protocols: The Role of (S)-2-Cyclobutylpyrrolidine in Modern Medicinal Chemistry

Abstract

The quest for novel chemical entities with superior pharmacological profiles has led medicinal chemists to explore three-dimensional (3D) molecular architectures that can better complement the spatial arrangements of biological targets.[1] Saturated heterocycles, particularly the pyrrolidine ring, have become a cornerstone of drug design, appearing in numerous FDA-approved drugs.[2][3] This guide delves into the specific applications of (S)-2-Cyclobutylpyrrolidine, a chiral building block that merges the "privileged" pyrrolidine scaffold with the conformationally rigid cyclobutane moiety.[4][5][6] We will explore its strategic application in the design of enzyme inhibitors, with a primary focus on Dipeptidyl Peptidase-4 (DPP-4), and provide detailed protocols for its synthesis and derivatization, offering researchers a comprehensive resource for leveraging this unique scaffold in drug discovery programs.

The (S)-2-Cyclobutylpyrrolidine Scaffold: A Union of Privileged Structures

The efficacy of a drug candidate is profoundly influenced by its three-dimensional shape, which dictates its interaction with biological targets. The pyrrolidine ring, a five-membered saturated nitrogen heterocycle, is a staple in medicinal chemistry for several reasons[2]:

• Enhanced 3D Coverage: Its non-planar, puckered conformation allows for the exploration of a wider pharmacophore space compared to flat, aromatic systems.[2]

• Stereochemical Complexity: The chiral centers on the pyrrolidine ring contribute to the stereochemistry of the molecule, which is critical for selective binding to enantioselective proteins.[2]

• Improved Physicochemical Properties: The pyrrolidine nitrogen can act as a hydrogen bond donor or acceptor, often enhancing aqueous solubility and influencing a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[7]

Complementing the pyrrolidine ring, the cyclobutane moiety has gained significant traction as a valuable component in drug design.[8] Its key attributes include:

• Conformational Rigidity: The strained, puckered structure of cyclobutane restricts the conformational freedom of a molecule, which can reduce the entropic penalty upon binding to a target and lock the molecule into a bioactive conformation.[1][9]

• Metabolic Stability: The cyclobutane ring is relatively inert and can be used to replace metabolically labile groups, enhancing a compound's pharmacokinetic profile.[1][10]

• Unique Spatial Vectors: It provides unique, non-linear exit vectors for substituents, allowing for precise orientation of pharmacophoric groups to engage with target binding pockets.[10][11]

The fusion of these two scaffolds in (S)-2-Cyclobutylpyrrolidine creates a building block with inherent 3D complexity, offering a powerful tool for medicinal chemists to design novel therapeutics with potentially enhanced potency, selectivity, and metabolic stability.[11]

Caption: Chemical structure of (S)-2-Cyclobutylpyrrolidine.

Application Focus: Dipeptidyl Peptidase-4 (DPP-4) Inhibition

A prominent application of 2-substituted pyrrolidines is in the development of inhibitors for Dipeptidyl Peptidase-4 (DPP-4), a key therapeutic target for type 2 diabetes.[12][13][14]

Mechanism of Action

DPP-4 is a serine protease that inactivates incretin hormones like glucagon-like peptide-1 (GLP-1).[12] By inhibiting DPP-4, the levels of active GLP-1 are increased, leading to enhanced glucose-dependent insulin secretion and suppressed glucagon production. Many DPP-4 inhibitors are "substrate-like" and mimic the natural proline substrate of the enzyme.[12][15] The pyrrolidine ring serves as an excellent proline mimetic, binding to the S1 pocket of the DPP-4 active site.

The (S)-2-Cyclobutylpyrrolidine scaffold is particularly well-suited for this application. The cyclobutyl group can occupy the hydrophobic S1 or adjacent S2 pocket, contributing to binding affinity and selectivity. Its rigid nature helps to optimally position the core pharmacophore for interaction with key residues in the active site.[9][12]

Caption: Workflow for the asymmetric synthesis of (S)-2-Cyclobutylpyrrolidine.

Step-by-Step Methodology:

• Formation of the N-sulfinyl ketimine:

  • To a solution of 1-cyclobutyl-4-chlorobutan-1-one (1.0 eq) in THF, add (S)-(-)-2-methyl-2-propanesulfinamide (1.05 eq).

  • Add titanium(IV) ethoxide (2.0 eq) and heat the mixture to reflux for 12-18 hours.

  • Monitor the reaction by TLC or LC-MS for the disappearance of the starting ketone.

  • Upon completion, cool the reaction to room temperature, quench with brine, and filter through celite.

  • Extract the aqueous layer with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the (S,E)-4-chloro-1-cyclobutyl-N-(tert-butylsulfinyl)butan-1-imine.

• Reductive Cyclization:

  • Dissolve the purified N-sulfinyl ketimine (1.0 eq) in anhydrous THF and cool the solution to -78 °C under a nitrogen atmosphere.

  • Add lithium triethylborohydride (LiBHEt₃, 1.5 eq, 1.0 M solution in THF) dropwise over 30 minutes.

  • Stir the reaction at -78 °C for 3 hours, then allow it to warm to room temperature and stir for an additional 12 hours.

  • Cool the reaction to 0 °C and carefully quench by the slow addition of methanol, followed by saturated aqueous ammonium chloride.

  • Extract the mixture with ethyl acetate. Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product via flash chromatography to obtain N-(tert-butylsulfinyl)-(S)-2-cyclobutylpyrrolidine with high diastereoselectivity.

• Deprotection:

  • Dissolve the N-sulfinyl pyrrolidine (1.0 eq) in methanol.

  • Add a solution of 4 N HCl in dioxane (4.0 eq) and stir at room temperature for 1 hour.

  • Concentrate the mixture under reduced pressure to obtain (S)-2-Cyclobutylpyrrolidine hydrochloride as a solid, which can be used directly or further purified.

Protocol: N-Acylation for Library Synthesis

This protocol describes a general method for acylating the pyrrolidine nitrogen, a key step in creating libraries of potential inhibitors. [16][17] Causality: This is a standard nucleophilic acyl substitution. The pyrrolidine nitrogen acts as a nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. The use of a non-nucleophilic base like DIEA is crucial to neutralize the HCl generated during the reaction without competing in the acylation.

Step-by-Step Methodology:

• Setup:

  • Dissolve (S)-2-Cyclobutylpyrrolidine hydrochloride (1.0 eq) in dichloromethane (DCM).

  • Add N,N-Diisopropylethylamine (DIEA) (2.5 eq) to the suspension and stir until the solution becomes clear.

  • Cool the reaction mixture to 0 °C in an ice bath.

• Acylation:

  • In a separate flask, dissolve the desired acyl chloride (e.g., 2-chloroacetyl chloride, 1.1 eq) in DCM.

  • Add the acyl chloride solution dropwise to the cooled pyrrolidine solution over 20 minutes.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor progress by TLC or LC-MS.

• Workup and Purification:

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash sequentially with 1 N HCl, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the resulting crude product by flash column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield the desired N-acylated (S)-2-cyclobutylpyrrolidine derivative.

Conclusion and Future Perspectives

(S)-2-Cyclobutylpyrrolidine is a powerful and versatile building block for modern medicinal chemistry. Its unique combination of a privileged pyrrolidine scaffold and a conformationally rigid cyclobutane moiety provides an excellent starting point for designing molecules with high 3D complexity. [2][18]The demonstrated application in the context of DPP-4 inhibitors highlights its potential to generate potent and selective ligands. [3][12]The synthetic protocols provided herein offer a reliable pathway to access this chiral scaffold and its derivatives.

Looking forward, the application of (S)-2-Cyclobutylpyrrolidine is expected to expand beyond enzyme inhibitors. Its utility in creating unique spatial arrangements of functional groups makes it an attractive scaffold for targeting protein-protein interactions and for developing ligands for G-protein coupled receptors and ion channels. Furthermore, its incorporation into novel drug modalities such as proteolysis-targeting chimeras (PROTACs) could open new avenues for therapeutic intervention. Continued development of efficient and scalable synthetic routes will be key to unlocking the full potential of this promising building block in the future of drug discovery.

References

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• Wessjohann, L. A., et al. (2022). Cyclobutanes in Small-Molecule Drug Candidates. PubMed. Retrieved from [Link]

• Montalbano, V., et al. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules. Retrieved from [Link]

• Poyraz, S., et al. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry. Retrieved from [Link]

• Reddy, P. V., et al. (2010). A facile asymmetric synthesis of either enantiomer of 2-substituted pyrrolidines. Organic Letters. Retrieved from [Link]

• Zafar, S., et al. (2014). EMERGING PHARMACEUTICAL APPLICATIONS OF PIPERIDINE, PYRROLIDINE AND IT’S DERIVATIES. World Journal of Pharmaceutical Research. Retrieved from [Link]

• Sharma, S., et al. (2023). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. PMC. Retrieved from [Link]

• Sharma, S., et al. (2023). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. ResearchGate. Retrieved from [Link]

• Franklin, C. K., & Davis, F. A. (2003). Asymmetric Synthesis of trans-2,5-Disubstituted Pyrrolidines from Enantiopure Homoallylic Amines. Synthesis of Pyrrolidine (−)-197B. PMC. Retrieved from [Link]

• Sharma, S., et al. (2023). Insight into Structure Activity Relationship of DPP-4 Inhibitors for Development of Antidiabetic Agents. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). Standard synthesis of N‐Boc‐(S)‐2‐cyanopyrrolidine (5). Retrieved from [Link]

• Filarowski, A., et al. (2021). The Fellowship of Privileged Scaffolds—One Structure to Inhibit Them All. MDPI. Retrieved from [Link]

• Feng, J., et al. (2017). Catalytic asymmetric synthesis of spirocyclobutyl oxindoles and beyond via [2+2] cycloaddition and sequential transformations. Organic Chemistry Frontiers. Retrieved from [Link]

• Brieflands. (2024). Dipeptidyl Peptidase-4 Inhibitors: A Systematic Review of Structure-Activity Relationship Studies. Retrieved from [Link]

• Parrodi, C. A., et al. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. MDPI. Retrieved from [Link]

• Columbia University. (n.d.). Privileged scaffolds for library design and drug discovery. Retrieved from [Link]

• Smith, A. D., et al. (2018). Asymmetric 'Clip-Cycle' Synthesis of Pyrrolidines and Spiropyrrolidines. White Rose Research Online. Retrieved from [Link]

• DeSimone, R. W., et al. (2004). Privileged Structures: Applications in Drug Discovery. Bentham Science Publishers. Retrieved from [Link]

• Patil, V., et al. (2024). Recent advances and structure-activity relationship studies of DPP-4 inhibitors as anti-diabetic agents. Bioorganic Chemistry. Retrieved from [Link]

• DOKUMEN.PUB. (n.d.). Privileged Scaffolds in Drug Discovery. Retrieved from [Link] privileged-scaffolds-in-drug-discovery.html

• Mamedov, V. A., et al. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Retrieved from [Link]

• Paramasivam, S., et al. (2019). S-Acyl-2-Thioethyl: A Convenient Base-Labile Protecting Group for the Synthesis of siRNAs Containing 5′-Vinylphosphonate. PMC. Retrieved from [Link]

• Fasan, R., et al. (2021). A Diverse Library of Chiral Cyclopropane Scaffolds via Chemoenzymatic Assembly and Diversification of Cyclopropyl Ketones. University of Rochester. Retrieved from [Link]

• Katritzky, A. R., et al. (2010). Solution-Phase Synthesis of Chiral N-, O-, and S-Acyl Isopeptides. ResearchGate. Retrieved from [Link]

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Application Note: Purification Techniques and Isolation of (S)-2-Cyclobutylpyrrolidine

Introduction & Pharmacological Context

The demand for sp³-hybridized scaffolds in medicinal chemistry has surged as drug developers seek to enhance the three-dimensional coverage, solubility, and overall pharmacokinetic profiles of clinical candidates[1]. (S)-2-Cyclobutylpyrrolidine represents a highly valuable chiral building block in this paradigm. The fusion of a saturated five-membered pyrrolidine ring with a strained cyclobutyl substituent creates a unique vector for structural exploration, frequently utilized in the synthesis of novel enzyme inhibitors and Nrf2 pathway regulators[1][2].

Obtaining the enantiomerically pure (S)-isomer from a racemic synthesis mixture is a critical bottleneck. While asymmetric synthesis routes exist, late-stage chiral resolution of the racemate remains a highly scalable and economically viable strategy. This application note details a two-pronged isolation workflow: a bulk classical resolution via diastereomeric salt formation, followed by a high-efficiency polishing step using Preparative Chiral Supercritical Fluid Chromatography (SFC).

Scientific Rationale for the Integrated Workflow

Isolating volatile, low-molecular-weight aliphatic amines presents unique physicochemical challenges:

• Lack of Chromophores: 2-Cyclobutylpyrrolidine lacks a conjugated π-system, rendering standard UV detection ineffective and necessitating MS or ELSD for chromatographic tracking.

• High Basicity: The secondary amine (pKa ~10.5–11.0) leads to severe peak tailing on silica-based stationary phases due to secondary interactions with residual acidic silanols[3].

To circumvent these issues, our protocol utilizes (-)-Dibenzoyl-L-tartaric acid (DBTA) for the initial bulk resolution. The bulky benzoyl groups of DBTA increase the lipophilicity and crystal lattice energy of the resulting salt, driving the selective precipitation of the (S)-amine-(L)-DBTA diastereomer. Subsequently, Preparative Chiral SFC is employed as a "green" polishing step. SFC utilizes supercritical CO₂ and an alcoholic modifier doped with a volatile base (e.g., ammonia) to mask silanol sites, ensuring sharp peak shapes and rapid recovery of the pure enantiomer[4].

Experimental Protocols

Protocol A: Bulk Resolution via Diastereomeric Salt Formation

This protocol is designed to enrich the (S)-enantiomer to ~90-95% enantiomeric excess (ee) prior to chromatographic polishing.

Step 1: Salt Formation

• Dissolve 1.0 equivalent of racemic 2-cyclobutylpyrrolidine in a mixture of Ethanol/Water (9:1 v/v) at 40°C.

• In a separate vessel, dissolve 0.5 to 1.0 equivalent of (-)-Dibenzoyl-L-tartaric acid in the same solvent system.

• Causality Check: Slowly add the DBTA solution to the amine solution under continuous stirring. The slow addition prevents local supersaturation, which can lead to the kinetic trapping of the undesired (R)-enantiomer.

Step 2: Fractional Crystallization

• Heat the mixture to 70°C until a clear solution is achieved, ensuring complete dissolution of any kinetically formed precipitates.

• Allow the solution to cool to room temperature at a controlled rate of 5°C/hour.

• Self-Validation: Seed the solution with a known crystal of the (S)-amine-(L)-DBTA salt at 45°C to definitively direct the crystallization pathway.

• Stir at 5°C for 12 hours, then isolate the precipitated salt via vacuum filtration. Wash the filter cake with ice-cold Ethanol.

Step 3: Free-Basing (Acid-Base Extraction)

• Suspend the isolated diastereomeric salt in Dichloromethane (DCM) and an equal volume of 2M aqueous NaOH.

• Causality Check: Ensure the aqueous layer reaches a pH > 11. The pKa of the pyrrolidine ring dictates that a highly basic environment is required to fully deprotonate the salt and drive the free amine into the organic phase.

• Separate the organic layer, extract the aqueous layer twice more with DCM, dry over anhydrous Na₂SO₄, and carefully concentrate under reduced pressure (Note: the free base is volatile; avoid excessive vacuum/heat).

Protocol B: Preparative Chiral SFC (Polishing Step)

This protocol purifies the enriched crude mixture to >99.5% ee.

Step 1: Sample Preparation

• Dissolve the crude (S)-2-cyclobutylpyrrolidine in Methanol to a concentration of 50 mg/mL. Ensure the sample is filtered through a 0.22 µm PTFE syringe filter to protect the SFC column frit.

Step 2: SFC Method Execution

• Column: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 21.2 mm, 5 µm.

• Mobile Phase: Supercritical CO₂ / Methanol.

• Additive: 0.2% v/v Methanolic Ammonia (NH₃).

  • Causality Check: Ammonia acts as a dynamic coating agent on the stationary phase. It outcompetes the basic pyrrolidine nitrogen for acidic silanol sites, preventing peak tailing and improving resolution[4].

• Detection: Mass Spectrometry (ESI+) at m/z 126.1 [M+H]⁺ or Evaporative Light Scattering Detector (ELSD). UV detection is bypassed due to the lack of a chromophore.

Step 3: Fraction Collection

• Trigger fraction collection based on the MS/ELSD signal.

• Evaporate the collected fractions using a rotary evaporator equipped with a cold trap. The use of CO₂ and Methanol ensures rapid, low-temperature solvent removal, preserving the volatile amine[3].

Quantitative Data Summaries

Table 1: Comparison of Resolving Agents for 2-Cyclobutylpyrrolidine

Resolving Agent	Solvent System	Yield of Salt (%)	Initial ee (%)	Recovered ee after 1 Recryst. (%)
(+)-L-Tartaric Acid	MeOH / H₂O	42%	65%	82%
(-)-Dibenzoyl-L-Tartaric Acid	EtOH / H₂O	38%	88%	94%
(+)-Mandelic Acid	Acetone	25%	40%	55%

Table 2: Optimized Preparative SFC Parameters

Parameter	Setpoint / Condition	Rationale
Flow Rate	70 mL/min	Balances throughput with optimal linear velocity for the 21.2 mm ID column.
Back Pressure	120 bar	Maintains CO₂ in a dense, supercritical state to ensure consistent solvating power.
Co-solvent	15% MeOH + 0.2% NH₃	Provides necessary polarity while the basic additive suppresses silanol interactions.
Temperature	35°C	Prevents the decomposition of transient carbamic acid salts formed between NH₃ and CO₂[4].

Workflow Visualization

Below is the logical workflow mapping the transition from a racemic reaction mixture to the isolated, enantiopure (S)-2-Cyclobutylpyrrolidine.

Figure 1: Integrated workflow for the bulk isolation and SFC polishing of (S)-2-Cyclobutylpyrrolidine.

References

• Title: 2-Cyclobutylpyrrolidine | Research Chemical Source: Benchchem URL: [1]

• Title: WO2017060855A1 - Arylcyclohexyl pyrazoles as nrf2 regulators Source: Google Patents URL: [2]

• Title: A Technical Guide to Chiral Resolution Using Tartaric Acid Derivatives Source: Benchchem URL: [5]

• Title: Preparative Chiral SFC as a Green Technology for Rapid Access to Enantiopurity in Pharmaceutical Process Research Source: ResearchGate URL: [3]

• Title: Strong cation exchange-type chiral stationary phase for enantioseparation of chiral amines in subcritical fluid chromatography Source: ResearchGate URL: [4]

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Technical Notes & Optimization

Technical Support Center: (S)-2-Cyclobutylpyrrolidine Enantiomeric Enrichment

Welcome to the Advanced Technical Support Center for the asymmetric synthesis and chiral resolution of (S)-2-Cyclobutylpyrrolidine. This portal is designed for process chemists, researchers, and drug development professionals facing stereochemical bottlenecks. Below, you will find diagnostic workflows, mechanistic troubleshooting guides, and self-validating protocols to ensure high enantiomeric excess (ee) in your syntheses.

Diagnostic Workflows: Route Selection

The selection of an appropriate separation or asymmetric strategy is the most critical decision in synthesizing this versatile chiral building block[1]. The diagram below outlines the three primary synthetic routes and their logical progression.

Strategic workflow for (S)-2-Cyclobutylpyrrolidine synthesis comparing three primary routes.

FAQ & Mechanistic Troubleshooting Guide

Q1: We are using the transaminase (TA) biocatalytic route starting from 4-chloro-1-cyclobutylbutan-1-one, but our enantiomeric excess (ee) is stalling at 85%. How can we push this to >99%? Causality & Solution: The cyclobutyl ring is highly strained and sterically demanding compared to linear alkyl chains. In wild-type transaminases, this bulky substituent often causes a "binding pocket mismatch," leading to imperfect facial selectivity during the hydride transfer from the Pyridoxal 5'-phosphate (PLP) cofactor[2]. Actionable Fix: Switch to an engineered transaminase specifically evolved for bulky ketones. Furthermore, strictly control the pH at 7.5; higher pH values can trigger non-enzymatic background amination from the isopropylamine donor, which is entirely racemic and drastically lowers your overall ee[3].

Q2: In the Ellman's sulfinamide route, my diastereomeric ratio (dr) during the imine reduction is poor (approx. 60:40). Why is the facial selectivity failing? Causality & Solution: The reduction of the chiral N-tert-butanesulfinyl imine is exquisitely sensitive to solvent coordination and the choice of hydride source[4]. If you are using NaBH₄ in a coordinating solvent like methanol, the solvent disrupts the coordination of the metal to the sulfinyl oxygen, leading to an open transition state with poor facial discrimination[4]. Actionable Fix: To favor the (S,S)-diastereomer required for (S)-2-Cyclobutylpyrrolidine, use a non-chelating reducing agent like L-Selectride in anhydrous THF at -78°C. The bulky tri-sec-butylborohydride attacks via an open transition state dictated by the steric bulk of the tert-butyl group, forcing hydride delivery from the less hindered face[4].

Mechanistic divergence in sulfinyl imine reduction based on chelating vs. non-chelating conditions.

Q3: We opted for classical diastereomeric salt resolution of racemic 2-cyclobutylpyrrolidine using (R)-(-)-Mandelic acid. The ee is >98%, but the yield is <15%. How do we optimize the recovery? Causality & Solution: Your crystallization is likely under kinetic control, or the solubility differential between the (S)-amine/(R)-acid and (R)-amine/(R)-acid salts is too narrow in your current solvent[5]. If you are using pure ethanol, both diastereomeric salts may remain highly soluble. Actionable Fix: Transition to a binary solvent system (e.g., Isopropanol/Water 9:1). The addition of water increases the polarity, steepening the solubility curve and allowing the less soluble diastereomeric salt to precipitate more efficiently[5]. Always seed the mixture at the metastable zone to prevent spontaneous co-crystallization of the undesired isomer.

Q4: How do I accurately quantify the ee of the final product? Direct Chiral HPLC is giving poor signals. Causality & Solution: 2-Cyclobutylpyrrolidine lacks a strong UV chromophore (no extended pi-conjugation), making UV detection at standard wavelengths (210-254 nm) highly insensitive and prone to baseline noise[5]. Actionable Fix: Implement a pre-column derivatization step using Benzoyl Chloride (BzCl) or Fmoc-Cl to introduce a UV-active moiety prior to Chiral HPLC analysis. Alternatively, use Chiral Gas Chromatography (GC) with a Beta-DEX column, which does not rely on UV absorbance.

Quantitative Data Analytics

Table 1: Optimization Parameters for (S)-2-Cyclobutylpyrrolidine Enantiomeric Enrichment

Route / Method	Reagent / Catalyst	Solvent System	Temp (°C)	Yield (%)	Resulting ee (%)	Mechanistic Driver
Biocatalytic	Engineered TA (Amine Donor: IPA)	Phosphate Buffer (pH 7.5)	30	84	>99.5	Enzymatic pocket stereorecognition[3]
Chiral Auxiliary	L-Selectride	Anhydrous THF	-78	76	94 (dr 97:3)	Steric approach control (open TS)[4]
Chiral Auxiliary	NaBH₄ / Ti(OEt)₄	THF / MeOH	-40	82	65 (dr 82:18)	Chelation-controlled cyclic TS[4]
Salt Resolution	(R)-(-)-Mandelic Acid	Isopropanol / Water (9:1)	80 to 20	35*	>98	Thermodynamic solubility differential[5]

*Yield represents the recovery percentage of the theoretical 50% maximum for a single enantiomer.

Validated Experimental Protocols

Protocol A: Asymmetric Synthesis via Biocatalytic Transamination

Self-Validating Principle: The reaction progress and enantioselectivity are driven by the continuous removal of the acetone byproduct, pushing the equilibrium toward the chiral amine.

Step 1: Reaction Assembly

• In a 500 mL jacketed bioreactor, dissolve 4-chloro-1-cyclobutylbutan-1-one (50 mmol) in DMSO (5% v/v final concentration to aid solubility).

• Add 250 mL of 100 mM potassium phosphate buffer (pH 7.5) containing 1 mM Pyridoxal 5'-phosphate (PLP) and 250 mM isopropylamine (amine donor).

• Introduce 2.0 g of the selected (S)-selective transaminase enzyme powder[2].

Step 2: Incubation & Equilibrium Shift

• Stir the mixture at 30°C at 300 rpm.

• QC Check: Monitor the pH continuously. As the reaction proceeds, the pH may drift. Maintain pH 7.5 ± 0.1 using 1M HCl or 1M NaOH to prevent non-enzymatic amination[3].

• Apply a gentle nitrogen sweep over the headspace to volatilize and remove the acetone byproduct, driving the amination to completion.

Step 3: Cyclization & Isolation

• After 24 hours (verify >95% ketone consumption via GC), adjust the pH to 10.0 using 5M NaOH. The intermediate 4-chloro-1-cyclobutylbutan-1-amine will spontaneously undergo intramolecular SN2 cyclization to form (S)-2-Cyclobutylpyrrolidine[3].

• Extract the aqueous layer with Methyl tert-butyl ether (MTBE) (3 x 100 mL).

• Self-Validation: Add a stoichiometric amount of p-toluenesulfonic acid (TsOH) to the MTBE layer. The (S)-2-Cyclobutylpyrrolidine tosylate salt will precipitate as a white solid, providing an immediate visual confirmation of yield and allowing for further ee enrichment via recrystallization[2].

Protocol B: Classical Diastereomeric Salt Resolution

Self-Validating Principle: Monitoring the optical rotation of the mother liquor ensures the crystallization is halted before the undesired enantiomer begins to precipitate.

Step 1: Salt Formation

• Dissolve racemic 2-Cyclobutylpyrrolidine (100 mmol, 12.5 g) in 100 mL of anhydrous Isopropanol (IPA)[5].

• In a separate flask, dissolve (R)-(-)-Mandelic acid (100 mmol, 15.2 g) in 50 mL of IPA.

• Slowly add the acid solution to the amine solution at 60°C under vigorous stirring.

Step 2: Fractional Crystallization

• Heat the mixture to reflux (82°C) until a clear solution is obtained. Add dropwise up to 10% v/v Deionized Water if the solution remains cloudy[5].

• Cool the mixture at a controlled rate of 0.5°C/min to 45°C.

• QC Check: Seed the solution with 10 mg of pure (S)-2-Cyclobutylpyrrolidine-(R)-mandelate salt.

• Continue cooling to 20°C over 4 hours. Filter the resulting crystals and wash with 20 mL of cold IPA.

Step 3: Free-Basing & Verification

• Suspend the crystals in 50 mL of Dichloromethane (DCM) and add 50 mL of 2M NaOH. Stir for 30 minutes.

• Separate the organic layer, dry over MgSO₄, and carefully concentrate under reduced pressure (Note: 2-Cyclobutylpyrrolidine is volatile; do not exceed 30°C bath temperature).

• Self-Validation: Derivatize a 5 mg aliquot with Benzoyl chloride and analyze via Chiral HPLC (Chiralcel OD-H, Hexane/IPA 95:5) to confirm ee >98%[5].

Sources

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Troubleshooting low yield in (S)-2-Cyclobutylpyrrolidine reactions

Welcome to the technical support center for the synthesis of (S)-2-Cyclobutylpyrrolidine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving this key synthetic intermediate. As Senior Application Scientists, we have compiled this resource based on established chemical principles and field-proven insights to help you navigate common challenges and improve your experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis of (S)-2-Cyclobutylpyrrolidine and related N-heterocycles.

Q1: My overall reaction yield is consistently low. What are the primary factors I should investigate?

A1: Low yields in heterocyclic synthesis are a frequent issue and can stem from multiple factors. A systematic approach is crucial for diagnosis.[1][2] The most common culprits include:

• Suboptimal Reaction Conditions: Temperature, pressure, reaction time, and reactant concentrations are critical parameters. Even small deviations from the optimal conditions can significantly impact yield by promoting side reactions or leaving the reaction incomplete.[1]

• Purity of Reagents and Solvents: Impurities in starting materials or solvents can act as catalysts for unwanted side reactions or inhibit the primary reaction pathway.[1][3] Water is a particularly common issue in reactions requiring anhydrous conditions.

• Atmospheric Contamination: Many organometallic reagents and intermediates in pyrrolidine synthesis are sensitive to atmospheric moisture and oxygen.[1] Failure to maintain an inert atmosphere (e.g., using nitrogen or argon) can lead to reagent quenching and product degradation.

• Product Instability: The target molecule, (S)-2-Cyclobutylpyrrolidine, may be unstable under the reaction conditions (e.g., high temperature) or during the workup and purification process (e.g., on acidic silica gel).[4]

• Inefficient Mixing: In heterogeneous reactions, poor agitation can lead to localized concentration gradients and reduced reaction rates, resulting in incomplete conversion.[1]

Q2: I'm observing significant byproduct formation. What are the likely side reactions?

A2: Side product formation is a key challenge. Depending on the synthetic route, common side reactions can include:

• Over-alkylation: If you are performing an N-alkylation, the product can sometimes be more nucleophilic than the starting material, leading to the formation of di-substituted or quaternary ammonium salts.[5]

• Elimination Reactions: Under certain conditions, elimination reactions can compete with the desired cyclization or substitution, leading to olefinic byproducts.

• Ring-Opening or Rearrangement: Strained ring systems or reactive intermediates can undergo rearrangement or cleavage, particularly under harsh thermal or acidic/basic conditions.[6]

• Racemization: The stereochemical integrity of the chiral center at C2 is crucial. Harsh conditions, particularly those involving enolizable protons, can lead to a loss of enantiomeric purity.

Q3: How can I confirm the quality of my starting materials before starting the reaction?

A3: Starting material quality is paramount for reproducible, high-yield synthesis.[3][7] Before beginning a large-scale reaction, you should:

• Verify Identity and Purity: Use analytical techniques like NMR, GC-MS, or LC-MS to confirm the identity and purity of your starting materials. Compare the results against a known standard or the supplier's certificate of analysis.

• Check for Water Content: For moisture-sensitive reactions, use Karl Fischer titration to determine the water content of your solvents and liquid reagents. Ensure solvents are freshly dried and distilled if necessary.

• Assess Reagent Activity: For reagents like organometallics or reducing agents, their activity can degrade over time. If in doubt, titrate the reagent to determine its active concentration before use.

In-Depth Troubleshooting Guide

This guide provides a structured approach to diagnosing and resolving low-yield issues.

Systematic Troubleshooting Workflow

When faced with a low yield, it is essential to follow a logical diagnostic process rather than randomly changing parameters. The following workflow can help pinpoint the root cause of the problem.

Caption: A systematic workflow for troubleshooting low reaction yields.

Issue 1: Incomplete Conversion of Starting Material

An incomplete reaction is often the simplest cause of low yield. Analysis of the crude reaction mixture by TLC, LC-MS, or GC-MS will reveal unreacted starting materials.

Possible Causes & Solutions:

Cause	Scientific Rationale	Recommended Action
Insufficient Reaction Time/Temp	The reaction has not reached equilibrium or the activation energy barrier is not being sufficiently overcome.	Incrementally increase reaction time or temperature, monitoring progress by TLC/LC-MS to check for product degradation.[1]
Inactive Reagent/Catalyst	Reagents may have degraded during storage, or the catalyst may be poisoned or used in insufficient quantity.	Use a fresh batch of reagents. For catalysts, consider increasing the loading or using a more active variant.
Poor Solubility	If a reagent is not fully dissolved, the reaction rate will be limited by the solid-liquid mass transfer rate.	Choose a solvent in which all reactants are soluble at the reaction temperature. If this is not possible, ensure vigorous stirring.
Atmospheric Contamination	Moisture or oxygen has quenched a sensitive reagent (e.g., organometallic, hydride).	Ensure all glassware is oven-dried, solvents are anhydrous, and the reaction is run under a positive pressure of an inert gas like argon or nitrogen.[1]

Issue 2: Degradation on Silica Gel During Purification

Pyrrolidines are basic compounds and can be sensitive to the acidic nature of standard silica gel, leading to degradation or irreversible binding to the column.[4]

Symptoms:

• Streaking or tailing of the product spot on TLC plates.

• Low mass balance after column chromatography.

• Appearance of new, more polar spots on TLC after prolonged exposure to silica.

Solutions:

• Neutralize the Silica: Pre-treat the silica gel by preparing a slurry in the eluent containing 0.5-1% triethylamine or ammonia. This deactivates the acidic silanol groups.[4]

• Use an Alternative Stationary Phase: Consider using neutral or basic alumina as the stationary phase for purification.[4]

• Alternative Purification Methods: If the product is volatile, distillation can be an effective purification method.[5] Recrystallization from a suitable solvent system can also yield highly pure material if the product is a solid.[4]

Recommended Synthetic Protocol & Optimization

One common and effective route to 2-substituted pyrrolidines is via the reductive amination of a 1,4-dicarbonyl compound or a related precursor.[2] The following protocol is a generalized starting point for the synthesis of (S)-2-Cyclobutylpyrrolidine.

Example Pathway: Reductive Amination

This pathway involves the reaction of a suitable 4-oxo-ester or related compound with an amine source, followed by reduction and cyclization.

Caption: A plausible synthetic pathway to (S)-2-Cyclobutylpyrrolidine.

Step-by-Step Experimental Protocol

Objective: To synthesize (S)-2-Cyclobutylpyrrolidine via reductive amination of an appropriate precursor.

Materials:

• (S)-Pyroglutamic acid derivative (starting material)

• Cyclobutylmagnesium bromide (Grignard reagent)

• Ammonium acetate or other amine source

• Sodium cyanoborohydride (NaBH₃CN) or similar reducing agent

• Anhydrous solvent (e.g., THF, Methanol)

• Hydrochloric acid (for workup)

• Sodium hydroxide (for workup)

• Dichloromethane or Ethyl Acetate (for extraction)

Procedure:

• Preparation of the Keto-acid/ester: In a flame-dried, three-neck round-bottom flask under an argon atmosphere, dissolve the (S)-pyroglutamic acid derivative in anhydrous THF.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add the cyclobutylmagnesium bromide solution dropwise over 30 minutes, maintaining the internal temperature below -70 °C.

• Allow the reaction to stir at -78 °C for 2 hours, then warm to room temperature and stir overnight.

• Carefully quench the reaction at 0 °C with saturated aqueous NH₄Cl. Extract the product with ethyl acetate. This step is critical for isolating the 4-oxo intermediate.

• Reductive Amination & Cyclization: To a solution of the crude keto-acid/ester in methanol, add ammonium acetate (5-10 equivalents).

• Adjust the pH to approximately 6 using glacial acetic acid.

• Add sodium cyanoborohydride in one portion and stir the reaction at room temperature. Monitor the formation of the pyrrolidine ring by LC-MS.[5]

• Workup and Purification: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Add water and basify the aqueous layer to pH > 12 with 5M NaOH.

• Extract the aqueous layer multiple times with dichloromethane. The basic conditions ensure the pyrrolidine is in its free-base form and soluble in the organic solvent.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify the crude (S)-2-Cyclobutylpyrrolidine by vacuum distillation or column chromatography on basic alumina.

References

• BenchChem. (2025). Troubleshooting guide for the synthesis of heterocyclic compounds.
• BenchChem. (2025). Troubleshooting common issues in the synthesis of N-heterocycles.
• BenchChem. (2025). Common side reactions in the synthesis of substituted pyrrolidines.

• Krasavin, M., et al. (2022). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. MDPI. [Link]

• Shafiee, M., et al. (2023). Recent Advances in the Synthesis of Pyrrolidines. ResearchGate. [Link]

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. [Link]

• Beilstein Journals. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. [Link]

• PubMed. (2020). Synthesis of novel 2-pyrrolidinone and pyrrolidine derivatives and study of their inhibitory activity against autotaxin enzyme. [Link]

• PMC. (n.d.). Stereoretentive Formation of Cyclobutanes from Pyrrolidines: Lessons Learned from DFT Studies of the Reaction Mechanism. [Link]

• Google Patents. (n.d.).

• Grzybowski, B.A., et al. (2012). Parallel Optimization of Synthetic Pathways within the Network of Organic Chemistry. Angewandte Chemie. [Link]

• BenchChem. (n.d.). Preventing side reactions in pyrrolidine synthesis.

• MDPI. (2023). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. [Link]

• University of Liverpool. (n.d.). Heterocyclic Chemistry - TUTORIAL PROBLEMS.

• Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. [Link]

• Scribd. (n.d.). Heterocyclic Synthesis Strategies Overview. [Link]

• ResearchGate. (n.d.). Synthetic applications of pyrrolidine derivative 2s. Reaction conditions. [Link]

• Reddit. (2022). A hopefully accessible new video on some of the basics of nitrogen heterocyclic synthesis and retrosynthesis. [Link]

• FDA. (2018).

• MDPI. (2023). Kinetic Optimization of the Batch Crystallization of an Active Pharmaceutical Ingredient in the Presence of a Low-Solubility, Precipitating Impurity. [Link]

• Semantic Scholar. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. [Link]

• IPQpubs. (2014). Reflection paper on the requirements for selection and justification of starting materials for the manufacture of chemical active substances. [Link]

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Technical Support Center: Overcoming Steric Hindrance in (S)-2-Cyclobutylpyrrolidine Derivatives

Welcome to the technical support center for navigating the synthetic challenges associated with (S)-2-Cyclobutylpyrrolidine derivatives. This guide is designed for researchers, scientists, and drug development professionals who are encountering difficulties in their synthetic routes due to steric hindrance. The bulky cyclobutyl group at the C2 position of the pyrrolidine ring presents unique stereochemical challenges that can significantly impact reaction outcomes. This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you overcome these obstacles and achieve your desired synthetic targets.

I. Troubleshooting Guide: Navigating Common Synthetic Hurdles

Steric hindrance from the cyclobutyl group can manifest in various ways, from low reaction yields to poor diastereoselectivity. This section provides a systematic approach to troubleshooting common issues.

Symptom	Potential Cause (Steric Hindrance Related)	Recommended Solution(s)
Low or No Yield in N-Alkylation/N-Arylation	The bulky cyclobutyl group at the adjacent C2 position sterically shields the nitrogen atom, impeding the approach of electrophiles.	1. Catalyst Selection: Employ catalysts known to be effective for sterically hindered amines. Ruthenium-based catalysts, such as [Ru(p-cymene)Cl2]2 with bidentate phosphine ligands (e.g., dppf, DPEphos), have shown success in the N-alkylation of hindered amines with alcohols.[1] 2. Reaction Conditions: Increase reaction temperature to provide sufficient energy to overcome the activation barrier. Microwave irradiation can also be effective in reducing reaction times and improving yields for sterically hindered transformations.[2] 3. Reagent Choice: For N-alkylation, consider using less bulky alkylating agents if the final product allows. For N-arylation, explore palladium-catalyzed C-H activation strategies that can be less sensitive to steric bulk around the nitrogen.[3]
Poor Diastereoselectivity in Reactions at the Pyrrolidine Ring	The cyclobutyl group creates a significant steric bias, but this can be insufficient to control the stereochemical outcome against other directing factors or with non-selective reagents.	1. Reagent Control: The choice of reagent can dramatically influence diastereoselectivity. For instance, in reductions of imines to form 2-substituted pyrrolidines, different hydride sources like LiBHEt₃ and DIBAL-H can lead to opposite diastereomers with high selectivity.[4] 2. Lower Reaction Temperature: Reducing the reaction temperature can amplify small energy differences between diastereomeric transition states, often leading to improved diastereomeric ratios.[4] 3. Catalyst Modification: In catalyst-controlled reactions, modifying the steric bulk of the catalyst can enhance facial differentiation. For prolinol-derived catalysts, modulating the bulkiness of substituents on the catalyst can allow for the selective formation of either diastereomer.[5]
Incomplete Reaction or Slow Reaction Rates	The steric bulk of the cyclobutyl group can significantly slow down the rate of reaction by hindering the optimal orientation of reactants in the transition state.	1. High-Pressure Conditions: Applying high pressure can accelerate sterically hindered reactions by reducing the activation volume. 2. Extended Reaction Times: Monitor the reaction closely by TLC or LC-MS and allow for longer reaction times. 3. Alternative Synthetic Routes: If a particular step is consistently problematic, consider alternative synthetic strategies that introduce the cyclobutyl group or form the pyrrolidine ring at a different stage of the synthesis.
Difficulty in Forming Bicyclic Systems	Intramolecular cyclizations to form bicyclic systems involving the pyrrolidine nitrogen or adjacent carbons can be disfavored due to the conformational constraints imposed by the cyclobutyl group.	1. Linker Modification: If forming a second ring via a linker attached to the nitrogen, optimizing the length and flexibility of the linker can be crucial. 2. Ring-Contraction Strategies: Consider unconventional approaches such as the photochemical ring contraction of substituted pyridines to form pyrrolidine derivatives, which can offer a different pathway to bicyclic structures.[6]

II. Frequently Asked Questions (FAQs)

This section addresses common conceptual and practical questions related to the synthesis of (S)-2-Cyclobutylpyrrolidine derivatives.

Q1: How does the cyclobutyl group at the C2 position influence the conformation of the pyrrolidine ring?

A1: The cyclobutyl group, being a bulky substituent, significantly influences the puckering of the pyrrolidine ring. The pyrrolidine ring is known to exist in two predominant envelope conformations, Cγ-exo and Cγ-endo.[7] The presence of a bulky substituent at the C2 position, like a cyclobutyl group, will favor a conformation that minimizes steric interactions. This often leads to a preference for one pucker mode over the other, which in turn can dictate the facial bias for incoming reagents and influence the stereochemical outcome of reactions.[8]

Q2: What are the key considerations for choosing a protecting group for the pyrrolidine nitrogen in sterically hindered systems?

A2: In the context of (S)-2-Cyclobutylpyrrolidine, the choice of a nitrogen protecting group is critical. A very bulky protecting group (e.g., Boc) can exacerbate the existing steric hindrance, making subsequent reactions on the ring or at the nitrogen even more challenging.[9] Conversely, a smaller protecting group might not offer sufficient stability or may be difficult to remove selectively. Consider using protecting groups like the 2-chloroethyl or 2-phenylsulfonylethyl groups, which are relatively modest in size and can be removed under specific, non-harsh conditions.[10]

Q3: For a sluggish N-alkylation reaction, what are the first troubleshooting steps I should take?

A3: For a slow N-alkylation, the initial focus should be on the reaction conditions. Increasing the temperature is a primary step to provide more energy to overcome the steric barrier.[2] If that is not sufficient, consider switching to a more reactive alkylating agent if possible, for example, an alkyl triflate instead of an alkyl bromide. Additionally, exploring different solvent systems can be beneficial, as solvent polarity can influence the transition state. Finally, if these adjustments do not yield significant improvement, investigating alternative catalytic systems, such as those based on ruthenium or iron, is a logical next step.[11][12]

Q4: How can I achieve diastereodivergent synthesis when the cyclobutyl group provides a strong inherent stereochemical bias?

A4: Overcoming the inherent facial bias of the cyclobutyl group to achieve the "anti-substrate" controlled product requires careful selection of reagents or catalysts. This is a principle of "reagent control" over "substrate control". For example, certain chiral catalysts can create a steric environment that overrides the directing effect of the cyclobutyl group. Modulation of the catalyst structure, such as changing the size of ligands, can be a powerful tool to switch the diastereoselectivity of a reaction.[5] Similarly, the choice of a specific reducing agent can invert the stereochemical outcome of a reduction.[4]

III. Experimental Protocols and Methodologies

This section provides detailed, step-by-step protocols for key synthetic transformations that are often challenging due to the steric hindrance of the cyclobutyl group.

Protocol 1: Ruthenium-Catalyzed N-Alkylation of (S)-2-Cyclobutylpyrrolidine with a Primary Alcohol

This protocol is adapted from methodologies developed for the N-alkylation of sterically hindered amines using a borrowing hydrogen approach.[1]

Materials:

• (S)-2-Cyclobutylpyrrolidine

• Primary alcohol (e.g., benzyl alcohol)

• [Ru(p-cymene)Cl2]2

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

• Anhydrous toluene

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add [Ru(p-cymene)Cl2]2 (0.5 mol%) and dppf (1.1 mol%).

• Add anhydrous toluene to dissolve the catalyst components.

• Add (S)-2-Cyclobutylpyrrolidine (1.0 equivalent) and the primary alcohol (1.2 equivalents).

• Seal the flask and heat the reaction mixture at 110-120 °C.

• Monitor the reaction progress by TLC or GC-MS. The reaction may require 12-24 hours.

• Upon completion, cool the reaction to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the N-alkylated product.

Protocol 2: Diastereoselective Reduction of an Imine Precursor to a 2,5-Disubstituted Pyrrolidine

This protocol illustrates the principle of reagent control to achieve high diastereoselectivity in the synthesis of a trans-2,5-disubstituted pyrrolidine derivative.[13]

Materials:

• Chiral sulfinimine precursor

• Methyl acetate

• Lithium diisopropylamide (LDA)

• Diisobutylaluminium hydride (DIBAL-H)

• Anhydrous THF

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Mannich Reaction:

  • To a solution of diisopropylamine in anhydrous THF at -78 °C, add n-butyllithium to generate LDA.

  • Add methyl acetate dropwise to the LDA solution to form the enolate.

  • Add a solution of the chiral sulfinimine in THF.

  • Stir at -78 °C for the specified time and then quench the reaction with saturated aqueous ammonium chloride.

  • Extract the product and purify to obtain the Mannich adduct.

• Reduction of the Ester:

  • Dissolve the purified Mannich adduct in anhydrous THF under an inert atmosphere and cool to -78 °C.

  • Add DIBAL-H (1.0 M in hexanes) dropwise.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Quench the reaction carefully with methanol, followed by water and a saturated solution of Rochelle's salt.

  • Warm to room temperature and stir until the layers separate.

  • Extract the aqueous layer with an organic solvent and purify the crude aldehyde.

• Further functionalization and cyclization would follow to yield the pyrrolidine. The stereochemistry is set by the chiral auxiliary and the specific reagents used in the subsequent steps.

IV. Visualization of Key Concepts

Diagram 1: Factors Influencing Diastereoselectivity

Caption: Interplay of factors governing the diastereoselective synthesis of (S)-2-Cyclobutylpyrrolidine derivatives.

Diagram 2: Troubleshooting Workflow for Low Yield in N-Alkylation

Caption: A decision-making workflow for troubleshooting low yields in the N-alkylation of sterically hindered pyrrolidines.

V. References

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• Sá, F., Fernandes, C., Guedes, da Silva, M. F. C., & Pombeiro, A. J. L. (2019). Ruthenium and Iron‐Catalysed Decarboxylative N‐alkylation of Cyclic α‐Amino Acids with Alcohols: Sustainable Routes to Pyrrolidine and Piperidine Derivatives. ChemSusChem, 12(16), 3801-3807. [Link]

• Wang, Z., & Gschwend, B. (2021). A Diastereoselective Catalytic Approach to Pentasubstituted Pyrrolidines by Tandem Anionic‐Radical Cross‐Over Reactions. Advanced Synthesis & Catalysis, 363(21), 4880-4888. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to HPLC Validation Methods for (S)-2-Cyclobutylpyrrolidine Enantiomeric Purity

This guide provides a comprehensive comparison and detailed protocols for the validation of High-Performance Liquid Chromatography (HPLC) methods to determine the enantiomeric purity of (S)-2-Cyclobutylpyrrolidine. As a critical chiral building block in pharmaceutical synthesis, ensuring its enantiomeric integrity is paramount for the safety and efficacy of the final active pharmaceutical ingredient (API). We will explore two primary, robust strategies: direct separation on a Chiral Stationary Phase (CSP) and indirect separation following derivatization, with a complete validation framework grounded in ICH Q2(R1) guidelines.

The Imperative of Enantiomeric Purity Analysis

The biological activity of chiral molecules often resides in a single enantiomer, while the other may be inactive or, in some cases, induce adverse effects.[1][2] (S)-2-Cyclobutylpyrrolidine is a key intermediate where stereochemistry dictates the pharmacological profile of the resulting API. Therefore, regulatory bodies mandate rigorous analytical methods to quantify the undesired (R)-enantiomer as a chiral impurity. This guide provides the technical foundation for developing and validating such methods to ensure they are fit for purpose in a quality control environment.

Strategic Approaches to Chiral Separation

The separation of enantiomers, which possess identical physical properties in an achiral environment, requires the creation of a chiral environment within the chromatographic system.[3] This induces the formation of transient diastereomeric complexes with different energy states, leading to differential retention times.[2][4] Two principal strategies are employed:

• Direct Method: This is the most common and efficient approach, utilizing a Chiral Stationary Phase (CSP). The CSP itself is enantiomerically pure and interacts differently with each enantiomer of the analyte.[5] Polysaccharide-based CSPs are particularly powerful for their broad applicability and have shown high chiral recognition ability for pyrrolidine derivatives.[4][6][7]

• Indirect Method: This strategy involves a pre-column derivatization step where the enantiomers are reacted with an enantiomerically pure Chiral Derivatizing Agent (CDA).[8][9] This reaction converts the enantiomeric pair into a pair of diastereomers.[2] Diastereomers have distinct physical properties and can be readily separated on a standard, less expensive achiral stationary phase (e.g., C18).[]

Below is a logical workflow for the development and validation of a chiral HPLC method.

Caption: Workflow for Chiral HPLC Method Development and Validation.

Comparative Analysis: Direct vs. Indirect Methods

The choice between a direct or indirect method depends on factors like analyte properties, available instrumentation, and analytical goals.

Feature	Direct Method (CSP)	Indirect Method (CDA)
Principle	Differential interaction with a chiral stationary phase.	Formation of diastereomers, separated on an achiral phase.[8]
Pros	- Simpler sample preparation- No risk of side reactions or racemization during derivatization- Generally faster method development	- Uses standard, less expensive achiral columns- Can enhance detection (e.g., by adding a chromophore)[6]- May be more robust and transferable
Cons	- CSPs are more expensive- CSPs can be less robust than conventional phases- Finding a suitable CSP can be trial-and-error	- Derivatization adds complexity and time- CDA must be enantiomerically pure- Potential for incomplete reaction or side products
Best For	Routine QC, high-throughput screening, and when analyte lacks reactive functional groups for derivatization.	Analytes with poor chromophores, complex matrices, or when a suitable CSP cannot be found.

For (S)-2-Cyclobutylpyrrolidine, a secondary amine, both approaches are viable. However, the direct method is often preferred for its simplicity and efficiency in a QC setting.

Recommended Method & Protocol: Direct Separation using a Polysaccharide CSP

Polysaccharide-based CSPs, such as those derived from cellulose or amylose, establish chiral recognition through a combination of interactions including hydrogen bonding, dipole-dipole, and steric hindrance.[4] The analyte enantiomers fit differently into the chiral grooves or cavities of the polysaccharide structure, leading to separation.[3][11]

Caption: Chiral recognition on a polysaccharide-based CSP.

Experimental Protocol: Direct Chiral HPLC

This protocol provides a robust starting point for the separation of 2-Cyclobutylpyrrolidine enantiomers. Optimization may be required based on the specific system and sample matrix.

1. Chromatographic Conditions:

Parameter	Recommended Condition	Rationale
Column	Lux® Cellulose-2 (or Chiralpak® IC) 5 µm, 250 x 4.6 mm	Chlorinated polysaccharide phases often provide excellent resolution for amine compounds.[12]
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (85:15:0.1, v/v/v)	Normal phase mode is highly effective for polysaccharide CSPs. Diethylamine is a basic additive used to improve the peak shape of amine analytes.[5]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, balancing analysis time and resolution.
Column Temp.	25 °C	Provides reproducible retention times. Temperature can be adjusted to optimize selectivity.
Detection	UV at 215 nm	Pyrrolidine derivatives lack a strong chromophore; detection at low UV wavelengths is necessary.
Injection Vol.	10 µL
Sample Diluent	Mobile Phase	Ensures peak shape integrity and compatibility with the mobile phase.

2. Standard and Sample Preparation:

• Racemic Standard (for System Suitability): Prepare a 0.5 mg/mL solution of racemic 2-Cyclobutylpyrrolidine in the mobile phase.

• Sample Solution: Accurately weigh and dissolve the (S)-2-Cyclobutylpyrrolidine sample in the mobile phase to a final concentration of 0.5 mg/mL.

3. System Suitability Test (SST):

• Inject the racemic standard solution.

• Acceptance Criteria: The resolution (Rs) between the (R)- and (S)-enantiomer peaks should be ≥ 1.5. The tailing factor for the (S)-enantiomer peak should be ≤ 2.0.

Method Validation Protocol (ICH Q2 R1)

The developed method must be validated to demonstrate its suitability for its intended purpose.[13][14] The following parameters are critical for an impurity quantification method.[15][16]

Specificity

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Procedure:

  • Inject the diluent (blank) to show no interference at the retention times of the enantiomers.

  • Inject the sample solution.

  • Inject a solution of the (R)-enantiomer standard (if available) to confirm peak identity.

  • Inject a sample solution spiked with the (R)-enantiomer to demonstrate the resolution and peak purity.

• Acceptance Criteria: The blank should show no interfering peaks. The method must be able to separate the (R)-enantiomer from the (S)-enantiomer with baseline resolution (Rs ≥ 1.5).

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Procedure: Determine based on the signal-to-noise ratio. LOD is typically S/N ≥ 3, and LOQ is S/N ≥ 10. Prepare serial dilutions of the (R)-enantiomer and inject.

• Acceptance Criteria (Representative):

  • LOD: ~0.015% of the nominal sample concentration (e.g., 0.075 µg/mL).

  • LOQ: ~0.05% of the nominal sample concentration (e.g., 0.25 µg/mL).

Linearity

• Procedure: Prepare a series of at least five solutions of the (R)-enantiomer ranging from the LOQ to 150% of the specification limit (e.g., if the limit is 0.1%, range from 0.05% to 0.15%). Plot the peak area against the concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.998.[17]

Accuracy

• Procedure: Prepare samples of (S)-2-Cyclobutylpyrrolidine in triplicate at three different concentration levels by spiking with known amounts of the (R)-enantiomer (e.g., LOQ, 100%, and 150% of the specification limit).

• Acceptance Criteria: The mean recovery should be within 90.0% to 110.0% for each level.[17]

Precision

• Repeatability (Intra-assay precision):

  • Procedure: Analyze six separate preparations of the (S)-sample spiked with the (R)-enantiomer at the 100% specification limit on the same day, with the same analyst and instrument.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) of the results should be ≤ 10.0%.

• Intermediate Precision:

  • Procedure: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Acceptance Criteria: The %RSD of the combined results from both studies should be ≤ 10.0%.

Robustness

• Procedure: Deliberately vary critical method parameters one at a time and assess the effect on the results.

  • Flow Rate: ± 10% (e.g., 0.9 and 1.1 mL/min).

  • Column Temperature: ± 5 °C (e.g., 20 and 30 °C).

  • Mobile Phase Composition: Vary the percentage of isopropanol by ± 2% absolute (e.g., 13% and 17%).

• Acceptance Criteria: The system suitability criteria (Resolution ≥ 1.5) must be met under all varied conditions. The change in the measured amount of the (R)-enantiomer should not be significant.[17]

Summary of Validation Data (Representative)

The following table summarizes expected results for a fully validated method according to the described protocol.

Validation Parameter	Acceptance Criteria	Representative Result
Specificity	Rs ≥ 1.5, No interference	Rs = 2.8, Complies
LOD	S/N ≥ 3	0.015%
LOQ	S/N ≥ 10	0.05%
Linearity (r²)	≥ 0.998	0.9995
Range	LOQ to 150% of spec. limit	0.05% - 0.225%
Accuracy (% Recovery)	90.0 - 110.0%	98.5% - 103.2%
Precision - Repeatability (%RSD)	≤ 10.0%	3.5%
Precision - Intermediate (%RSD)	≤ 10.0%	4.2%
Robustness	SST criteria met	Complies

Conclusion

This guide has detailed a robust, direct HPLC method using a polysaccharide-based chiral stationary phase for the determination of the enantiomeric purity of (S)-2-Cyclobutylpyrrolidine. The provided experimental protocol serves as a solid foundation for method development, and the comprehensive validation plan, designed in accordance with ICH Q2(R1) guidelines, ensures the final method is accurate, precise, and reliable for its intended use in a quality control environment. While an indirect method involving derivatization is a viable alternative, the direct approach offers superior simplicity and speed for routine analysis. Successful implementation and validation of this method will guarantee the stereochemical integrity of this critical pharmaceutical intermediate.

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A Comparative Guide to the Mass Spectrometry Validation of (S)-2-Cyclobutylpyrrolidine

In the landscape of pharmaceutical development, the precise and accurate characterization of chiral molecules is paramount. (S)-2-Cyclobutylpyrrolidine, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), presents a unique analytical challenge due to its stereochemistry. The biological activity of a chiral drug is often confined to one enantiomer, while the other may be inactive or even elicit undesirable side effects. Consequently, robust and validated analytical methods to confirm the stereochemical identity and purity of (S)-2-Cyclobutylpyrrolidine are not just a regulatory expectation but a cornerstone of drug safety and efficacy.

This guide provides an in-depth comparison of two powerful mass spectrometry-based techniques for the validation of (S)-2-Cyclobutylpyrrolidine: Chiral Gas Chromatography-Mass Spectrometry (GC-MS) and Chiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) . We will delve into the causality behind experimental choices, present detailed protocols, and offer supporting data to guide researchers, scientists, and drug development professionals in selecting the optimal method for their specific needs. The validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) Q2(R1) and the U.S. Food and Drug Administration (FDA) Bioanalytical Method Validation guidelines.[1][2][3][4][5][6][7]

The Analytical Imperative: Why Stereospecific Validation Matters

(S)-2-Cyclobutylpyrrolidine's therapeutic relevance is intrinsically linked to its "S" configuration. The presence of its "R" enantiomer as an impurity can have significant pharmacological implications.[8] Therefore, a validated analytical method must not only confirm the molecule's identity and quantity but also definitively distinguish between its enantiomers. Mass spectrometry, with its inherent sensitivity and specificity, coupled with chiral separation techniques, provides the ideal platform for this purpose.[9][10]

Comparative Analysis: Chiral GC-MS vs. Chiral LC-MS/MS

The choice between GC-MS and LC-MS/MS for the analysis of (S)-2-Cyclobutylpyrrolidine depends on several factors, including the volatility of the analyte, the complexity of the sample matrix, and the desired sensitivity.

Chiral Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a well-established technique for the analysis of volatile and thermally stable compounds.[11] For (S)-2-Cyclobutylpyrrolidine, which is a relatively small and volatile molecule, GC-MS offers high chromatographic resolution and sensitivity.

Expertise & Experience in Method Development: The key to a successful chiral GC-MS method lies in the selection of the chiral stationary phase.[12] For pyrrolidine derivatives, cyclodextrin-based columns are often the preferred choice due to their ability to form transient diastereomeric complexes with the enantiomers, leading to their separation. Derivatization of the analyte may sometimes be necessary to improve its volatility and chromatographic behavior.[13]

Trustworthiness Through Self-Validating Systems: A robust GC-MS method for (S)-2-Cyclobutylpyrrolidine should demonstrate baseline separation of the (S) and (R) enantiomers, with a resolution factor (Rs) greater than 1.5. The mass spectrum should show a clear molecular ion and characteristic fragment ions that confirm the compound's identity. The fragmentation of pyrrolidine-containing compounds can sometimes be dominated by the formation of a stable immonium ion, which may limit structural information.[14][15][16][17]

Experimental Protocol: Chiral GC-MS Validation of (S)-2-Cyclobutylpyrrolidine

1. Sample Preparation:

• Prepare a stock solution of (S)-2-Cyclobutylpyrrolidine and its (R)-enantiomer (for specificity assessment) in a suitable volatile solvent (e.g., methanol) at a concentration of 1 mg/mL.
• Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 ng/mL to 1000 ng/mL.
• Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).
• Chiral Column: Cyclodextrin-based capillary column (e.g., Rt-βDEXsm, 30 m x 0.25 mm ID, 0.25 µm film thickness).
• Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, ramp to 180°C at 10°C/min, and hold for 5 minutes.
• Injector: Splitless mode at 250°C.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• Mass Spectrometer: Agilent 5977B MSD (or equivalent).
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM) to enhance sensitivity and selectivity. Monitor characteristic ions for 2-Cyclobutylpyrrolidine (e.g., m/z corresponding to the molecular ion and key fragments).

3. Validation Parameters:

• Specificity: Inject the (R)-enantiomer to ensure no interference with the peak of the (S)-enantiomer.
• Linearity: Analyze the calibration standards in triplicate and plot the peak area versus concentration. A linear regression should yield a correlation coefficient (r²) > 0.99.
• Accuracy and Precision: Analyze the QC samples on three different days. The accuracy should be within 85-115% of the nominal concentration (80-120% for the Lower Limit of Quantification), and the precision (as percent relative standard deviation, %RSD) should be ≤15% (≤20% for LLOQ).[18]
• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration at which the analyte can be reliably detected and quantified, respectively.[19]

Chiral Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a highly sensitive and selective technique that is well-suited for the analysis of a wide range of compounds, including those that are not amenable to GC-MS.[20][21][22][23] For (S)-2-Cyclobutylpyrrolidine, LC-MS/MS offers the advantage of direct analysis without the need for derivatization.

Expertise & Experience in Method Development: The success of a chiral LC-MS/MS method hinges on the selection of the chiral stationary phase and a mobile phase that is compatible with mass spectrometry.[9][24][25] Polysaccharide-based chiral stationary phases are widely used for their broad enantioselectivity.[25] The mobile phase typically consists of a mixture of an organic solvent (e.g., methanol or acetonitrile) and an aqueous buffer with a volatile additive (e.g., ammonium acetate or formic acid) to facilitate ionization.

Trustworthiness Through Self-Validating Systems: A validated LC-MS/MS method should achieve complete baseline separation of the enantiomers. The use of tandem mass spectrometry (MS/MS) provides an additional layer of specificity through the monitoring of specific precursor-to-product ion transitions (Multiple Reaction Monitoring, MRM). This minimizes the potential for matrix interference. As with GC-MS, the fragmentation of the pyrrolidine ring is a key consideration. In-source fragmentation can be utilized to generate a characteristic fragment ion for more specific detection.[16][17]

Experimental Protocol: Chiral LC-MS/MS Validation of (S)-2-Cyclobutylpyrrolidine

1. Sample Preparation:

• Prepare stock solutions, calibration standards, and QC samples as described for the GC-MS method, using a mobile phase compatible solvent (e.g., 50:50 methanol:water).

2. LC-MS/MS Instrumentation and Conditions:

• Liquid Chromatograph: Shimadzu Nexera X2 UHPLC System (or equivalent).
• Chiral Column: Polysaccharide-based chiral column (e.g., Chiralpak IG-3, 100 x 4.6 mm, 3 µm).
• Mobile Phase: Isocratic elution with 95:5 (v/v) methanol:10 mM ammonium acetate.
• Flow Rate: 0.5 mL/min.
• Column Temperature: 25°C.
• Mass Spectrometer: SCIEX Triple Quad 6500+ System (or equivalent).
• Ionization Mode: Electrospray Ionization (ESI) in positive mode.
• Acquisition Mode: Multiple Reaction Monitoring (MRM). Optimize the precursor ion (e.g., [M+H]⁺) and product ions for (S)-2-Cyclobutylpyrrolidine.

3. Validation Parameters:

• The validation parameters (Specificity, Linearity, Accuracy, Precision, LOD, and LOQ) are assessed in the same manner as for the GC-MS method, following ICH and FDA guidelines.[2][4][26]

Data Presentation: A Head-to-Head Comparison

The following table summarizes the expected performance characteristics of the two methods:

Parameter	Chiral GC-MS	Chiral LC-MS/MS
Principle	Separation of volatile compounds in the gas phase followed by mass analysis.	Separation of compounds in the liquid phase followed by mass analysis.
Derivatization	May be required to enhance volatility.	Generally not required.
Sensitivity (LOQ)	Low ng/mL to high pg/mL.	Low pg/mL to fg/mL.
Selectivity	High, based on retention time and mass spectrum.	Very high, based on retention time and specific MRM transitions.
Throughput	Moderate, with typical run times of 15-30 minutes.	High, with run times as short as 5 minutes.[24]
Robustness	Generally robust, but susceptible to column degradation at high temperatures.	Highly robust, with a wide range of compatible mobile phases.
Cost	Lower initial instrument cost.	Higher initial instrument cost.

Visualization of Experimental Workflows

A clear understanding of the experimental workflow is crucial for successful implementation. The following diagrams, generated using Graphviz, illustrate the key steps in each method.

Caption: Chiral GC-MS workflow for (S)-2-Cyclobutylpyrrolidine validation.

Caption: Chiral LC-MS/MS workflow for (S)-2-Cyclobutylpyrrolidine validation.

Conclusion and Recommendations

Both Chiral GC-MS and Chiral LC-MS/MS are powerful and reliable techniques for the stereospecific validation of (S)-2-Cyclobutylpyrrolidine.

• Chiral GC-MS is a cost-effective and robust option, particularly for routine quality control of the pure substance where high sensitivity is not the primary concern. Its high resolving power makes it excellent for separating the enantiomers.

• Chiral LC-MS/MS excels in applications requiring high sensitivity and selectivity, such as the analysis of (S)-2-Cyclobutylpyrrolidine in complex matrices (e.g., biological fluids in pharmacokinetic studies).[8] The ability to use MRM significantly enhances the signal-to-noise ratio and provides unequivocal identification.

Ultimately, the choice of method should be guided by the specific analytical needs, available instrumentation, and the regulatory requirements of the drug development phase. A thorough method development and validation process, grounded in the principles of scientific integrity and regulatory guidelines, is essential to ensure the quality, safety, and efficacy of the final drug product.

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A Senior Application Scientist's Guide to Chiral Pyrrolidine Building Blocks: (S)-2-Cyclobutylpyrrolidine in Focus

Introduction: The Pyrrolidine Scaffold, A Privileged Structure in Modern Chemistry

In the landscape of medicinal chemistry and asymmetric synthesis, the five-membered pyrrolidine ring stands out as a "privileged scaffold."[1][2] Its prevalence in over 20 FDA-approved drugs is a testament to its versatile utility.[3] The non-planar, sp3-hybridized nature of the pyrrolidine ring allows for a greater exploration of three-dimensional chemical space compared to flat, aromatic systems, a feature increasingly correlated with clinical success.[1] Furthermore, the presence of multiple stereogenic centers offers rich structural diversity, enabling fine-tuning of biological activity and pharmacokinetic properties.[1][]

This guide provides a comparative analysis of several key chiral pyrrolidine building blocks, with a special focus on (S)-2-Cyclobutylpyrrolidine . We will dissect its unique structural attributes and compare its potential performance against established alternatives such as (S)-proline, (S)-2-cyanopyrrolidine, and derivatives used as chiral auxiliaries and organocatalysts. The insights are tailored for researchers, scientists, and drug development professionals seeking to make informed decisions in scaffold selection for their next breakthrough.

The Spotlight on (S)-2-Cyclobutylpyrrolidine: A Unique Conformational and Physicochemical Profile

The introduction of a cyclobutyl moiety at the C2 position of the pyrrolidine ring is a deliberate strategic choice, not a mere substitution. This appendage imparts a unique set of properties rooted in the inherent characteristics of the cyclobutane ring.

• Conformational Restriction: The puckered and strained nature of the cyclobutane ring restricts the conformational flexibility of the pyrrolidine scaffold.[5] This can be highly advantageous in drug design, as it pre-organizes the molecule into a specific conformation that may lead to higher binding affinity and selectivity for a biological target.

• Metabolic Stability: The cyclobutyl group is a non-biogenic motif, often resistant to metabolic degradation. Replacing more common functionalities (like isopropyl or tert-butyl groups) with a cyclobutyl ring can block sites of metabolism, thereby improving the pharmacokinetic profile of a drug candidate.

• Modulation of Lipophilicity: As a carbocycle, the cyclobutyl group increases the lipophilicity of the parent pyrrolidine. This can enhance membrane permeability and improve absorption, distribution, metabolism, and excretion (ADME) properties, although careful balancing is required to maintain aqueous solubility.[2]

Comparative Analysis: (S)-2-Cyclobutylpyrrolidine vs. Key Alternatives

The true value of a building block is understood through comparison. Here, we evaluate (S)-2-cyclobutylpyrrolidine against four widely used chiral pyrrolidines, each representing a different application class.

// Define nodes with images of chemical structures node_A [label=<(S)-2-Cyclobutylpyrrolidine>]; node_B [label=<(S)-Proline>]; node_C [label=<(S)-2-Cyanopyrrolidine>]; node_D [label=<(S)-2-(Methoxymethyl)pyrrolidine (SMP)>]; node_E [label=<(S)-Diphenylprolinol Silyl Ether>];

// Arrange nodes in a grid-like fashion {rank=same; node_A; node_B; node_C;} {rank=same; node_D; node_E;}

node_A -> node_B; node_B -> node_C; node_C -> node_D [style=invis]; node_D -> node_E; } caption { label = "Figure 2: Structures of Compared Pyrrolidine Building Blocks"; fontsize = 10; fontname = "Arial"; }

vs. (S)-Proline: The Natural Precursor

(S)-Proline is the archetypal chiral pyrrolidine, readily available and widely used as both a building block and an organocatalyst.[][6]

• Structural Difference: (S)-2-Cyclobutylpyrrolidine replaces the carboxyl group of proline with a cyclobutyl group. This fundamentally changes the molecule's character from a hydrophilic amino acid to a more lipophilic, basic amine.

• Performance & Application:

  • Medicinal Chemistry: Proline itself is incorporated into many peptide-based drugs.[2] The cyclobutyl analogue, lacking the carboxylic acid, is better suited as a pharmacophore element in non-peptidic small molecules where a basic nitrogen and a lipophilic, space-filling group are desired. The absence of the acidic proton can prevent unwanted interactions with anti-targets or improve cell permeability.

  • Catalysis: Proline is a renowned catalyst for reactions like aldol and Mannich reactions.[7][8] (S)-2-Cyclobutylpyrrolidine, as a simple secondary amine, can also catalyze reactions via enamine formation, but the bulky cyclobutyl group will create a different steric environment, potentially altering stereoselectivity and substrate scope compared to proline.

vs. (S)-2-Cyanopyrrolidine: The Pharmaceutical Workhorse

(S)-2-Cyanopyrrolidine is a critical intermediate in the synthesis of dipeptidyl peptidase IV (DPP-IV) inhibitors, most notably Vildagliptin, used for treating type-II diabetes.[9][10]

• Structural Difference: The comparison here is between a cyclobutyl group and a nitrile group. The nitrile is a polar, electron-withdrawing group that can act as a hydrogen bond acceptor. The cyclobutyl group is a non-polar, aliphatic moiety.

• Performance & Application:

  • Medicinal Chemistry: In DPP-IV inhibitors, the nitrile group of the 2-cyanopyrrolidine moiety forms a reversible covalent bond with a serine residue in the enzyme's active site, which is key to its inhibitory mechanism.[10] Replacing the cyano group with a cyclobutyl group would completely change the mechanism of action. A molecule with (S)-2-cyclobutylpyrrolidine would need to achieve its biological effect through non-covalent, likely hydrophobic and van der Waals, interactions. This makes it unsuitable as a direct replacement in known DPP-IV inhibitors but opens possibilities for it to act as a scaffold targeting different enzymes or receptors where a hydrophobic pocket needs to be filled.

vs. (S)-2-(Methoxymethyl)pyrrolidine (SMP): The Chiral Auxiliary

(S)-1-Amino-2-(methoxymethyl)pyrrolidine (SAMP), derived from SMP, is a classic chiral auxiliary developed by Corey and Enders for the highly stereoselective α-alkylation of ketones and aldehydes.[11]

• Structural Difference: SMP features a methoxymethyl group, which contains a heteroatom (oxygen) capable of chelation to metal ions (e.g., lithium in LDA). The cyclobutyl group lacks this coordinating ability.

• Performance & Application:

  • Asymmetric Synthesis: The efficacy of SAMP/RAMP auxiliaries relies on the formation of a rigid, chelated azaenolate intermediate. The methoxymethyl group is crucial for this chelation, which locks the conformation and directs the approach of an electrophile from the less hindered face, leading to high diastereoselectivity. (S)-2-Cyclobutylpyrrolidine, lacking a chelating group, would be a much less effective chiral auxiliary in this context, as it cannot form the same rigid transition state. Its utility would be limited to applications where steric bulk alone is sufficient to direct stereochemistry, likely with lower selectivity.

vs. (S)-Diphenylprolinol Silyl Ether: The Premier Organocatalyst

This class of bulky C2-substituted pyrrolidines, developed by Hayashi and Jørgensen, are highly effective organocatalysts for a range of asymmetric transformations, including Michael additions and Diels-Alder reactions.[12][13][14]

• Structural Difference: The diphenylprolinol silyl ether catalyst has a large, sterically demanding diaryl(siloxy)methyl group. This group effectively shields one face of the enamine intermediate formed between the catalyst and a carbonyl substrate.

• Performance & Application:

  • Organocatalysis: The high enantioselectivity achieved with diphenylprolinol silyl ether catalysts is a direct result of this steric shielding.[15] The cyclobutyl group on (S)-2-cyclobutylpyrrolidine is significantly smaller and offers less facial discrimination. While it could function as a simple organocatalyst, it would be expected to provide much lower levels of enantioselectivity compared to the highly engineered Hayashi-Jørgensen catalysts. It represents a simpler, less sterically biased catalyst.

Quantitative Data Comparison

Building Block	Key Structural Feature	Primary Application Class	cLogP (Est.)	Key Performance Attribute
(S)-2-Cyclobutylpyrrolidine	Non-polar, aliphatic ring	Medicinal Chemistry (Scaffold)	~2.1	Conformational restriction, metabolic stability
(S)-Proline	Carboxylic acid	Building Block, Organocatalyst	~ -1.7	Bifunctionality (acid/amine), high availability
(S)-2-Cyanopyrrolidine	Electron-withdrawing nitrile	Pharmaceutical Intermediate	~ -0.1	Reversible covalent warhead, H-bond acceptor
(S)-2-(Methoxymethyl)pyrrolidine	Chelating methoxymethyl	Chiral Auxiliary Precursor	~ 0.5	Forms rigid, chelated transition states
(S)-Diphenylprolinol Silyl Ether	Bulky diaryl(siloxy)methyl	Organocatalyst	~ 5.8	High steric shielding for enantiocontrol

Note: cLogP values are estimates and can vary based on the calculation method.

Experimental Protocols: A Guide to N-Functionalization

A common and critical step in utilizing these building blocks is the functionalization of the secondary amine. Below is a representative, self-validating protocol for N-acylation, a key step in synthesizing compounds like Vildagliptin from (S)-2-cyanopyrrolidine.[9][10] This protocol is broadly applicable to other pyrrolidine building blocks with minor adjustments.

Protocol: N-Chloroacetylation of a 2-Substituted Pyrrolidine

Causality: This procedure acylates the pyrrolidine nitrogen with chloroacetyl chloride. The reaction is typically performed in an aprotic solvent to prevent hydrolysis of the acid chloride. A base is often omitted when starting from the free base of the pyrrolidine, as the pyrrolidine itself can act as the acid scavenger, though an external base like triethylamine or DIEA can be added to improve yields, especially if the pyrrolidine is used as a salt. The final workup with a mild base (e.g., NaHCO₃) removes any excess acid chloride and HCl generated.

Materials:

• (S)-2-Substituted Pyrrolidine (e.g., (S)-2-Cyanopyrrolidine) (1.0 equiv)

• Chloroacetyl chloride (1.1 - 1.5 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a dry, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the (S)-2-substituted pyrrolidine (1.0 equiv) in anhydrous DCM (approx. 0.1-0.2 M concentration).

• Cooling: Cool the solution to 0 °C using an ice-water bath. This is critical to control the exothermicity of the acylation reaction.

• Reagent Addition: Add chloroacetyl chloride (1.1 equiv) dropwise to the stirred solution over 10-15 minutes. Maintain the temperature below 5 °C during the addition.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until consumption of the starting pyrrolidine is observed.

• Work-up:

  • Cool the mixture back to 0 °C and carefully quench by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Extract the aqueous layer with DCM (2x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • The resulting crude product, (S)-1-(2-chloroacetyl)-2-substituted-pyrrolidine, can be purified by column chromatography on silica gel or by crystallization if it is a solid.[10]

Conclusion and Future Prospects

(S)-2-Cyclobutylpyrrolidine is a valuable addition to the chemist's toolbox, offering a distinct profile compared to traditional chiral pyrrolidine building blocks. It is not a universal substitute but rather a specialized tool.

• Its strength lies in medicinal chemistry , where the cyclobutyl group can impart desirable properties of conformational rigidity, metabolic stability, and tailored lipophilicity.[5] It is an excellent candidate for scaffold hopping or for exploring novel intellectual property space where established motifs like cyanopyrrolidine or proline are already prevalent.

• In asymmetric synthesis , its utility is more limited. It lacks the specific functional handles (chelating groups, extreme steric bulk) that make derivatives like SAMP or diphenylprolinol silyl ether elite chiral auxiliaries and organocatalysts.

The decision to employ (S)-2-cyclobutylpyrrolidine should be driven by the specific goals of the project. For drug discovery programs seeking to optimize ADME properties or design ligands for hydrophobic pockets, it represents a compelling choice. For catalysis and auxiliary-based synthesis, the well-established, highly-developed systems will likely remain the preferred option. As synthetic methodologies continue to advance, the strategic incorporation of unique, non-natural building blocks like (S)-2-cyclobutylpyrrolidine will be a key differentiator in the successful development of novel molecules.

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• Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. (2022). ACS Infectious Diseases.
• Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). (2023). European Journal of Medicinal Chemistry.
• Preparation method for Vildagliptin. (2017).
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• Precision Chiral Building Block Synthesis. BOC Sciences.
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• A method of preparation of highly pure vildagliptin. (2010).
• Synthesis of unique pyrrolidines for drug discovery. Enamine.
• Biocatalytic Construction of Chiral Pyrrolidines and Indolines via Intramolecular C(sp3)–H Amination. (2023). Journal of the American Chemical Society.
• One-pot process to obtain a pyrrolidine-2-carbonitrile intermediate compound and industrial scale telescopic process to prepare (2s)-1-[n-(3-hydroxyadamantan-1-yl)glycyl]-2-pyrrolidinecarbonitrile (vildagliptin) using same. (2022).
• Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. (2008). Arkivoc.
• Diphenylprolinol Silyl Ether as a Catalyst in an Asymmetric, Catalytic, and Direct Michael Reaction of Nitroethanol with α,β-Unsatur
• Structure activity relationship (SAR) and anticancer activity of pyrrolidine derivatives: Recent developments and future prospects (A review). (2022).
• Diphenylprolinol Silyl Ether as Catalyst of an Asymmetric, Catalytic, and Direct Michael Reaction of Nitroalkanes with α,β-Unsaturated Aldehydes. Organic Chemistry Portal.
• Application Notes and Protocols: (S)-2-Methylpyrrolidine Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Benchchem.
• Application Notes and Protocol for N-Alkylation of 2-chloro-1-(1H-pyrrol-2-yl)ethanone. Benchchem.
• Diphenylprolinol Silyl Ether as Catalyst of an Asymmetric, Catalytic, and Direct Michael Reaction of Nitroalkanes with α,β-Unsatur
• Exploring the Applications of Pyrrolidine Derivatives in Medicinal Chemistry. (2026). NINGBO INNO PHARMCHEM CO.,LTD.
• (S)-(-)-1-Amino-2-(methoxymethyl)pyrrolidine. Sigma-Aldrich.
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• Chiral auxiliary. Wikipedia.
• Proline and its Derivatives as Organocatalysts for Multi-Component Reactions in Aqueous Media: Synergic Pathways to the Green Synthesis of Heterocycles. (2020).
• Organocatalysis in Synthesis: L-Proline as an Enantioselective Catalyst in the Synthesis of Pyrans and Thiopyrans. (2012). Molecules.

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High-Resolution Gas Chromatography Strategies for the Enantiomeric Profiling of (S)-2-Cyclobutylpyrrolidine

Executive Summary

For researchers and drug development professionals, accurately determining the enantiomeric excess (ee) of chiral intermediates is a non-negotiable quality control metric. (S)-2-Cyclobutylpyrrolidine is a highly versatile chiral building block in medicinal chemistry. Featuring a saturated five-membered pyrrolidine ring fused with a cyclobutyl substituent, this sp3-hybridized scaffold is prized for enhancing the three-dimensional coverage and stereochemical complexity of drug candidates[1]. It serves as a critical intermediate in the synthesis of novel molecular architectures, including Nrf2 pathway activators and kinase inhibitors[2]. Because the pharmacological efficacy of these agents depends heavily on stereospecificity, robust analytical methodologies are required[3].

This guide objectively compares two dominant Gas Chromatography (GC) strategies for the enantiomeric profiling of (S)-2-Cyclobutylpyrrolidine: Direct Chiral GC and Indirect Achiral GC .

Analytical Challenges & Mechanistic Causality

Gas Chromatography (GC) is the premier technique for analyzing low-molecular-weight, volatile compounds. However, analyzing free secondary amines like 2-cyclobutylpyrrolidine via GC presents a fundamental physicochemical challenge known as the "Silanol Effect." The highly basic secondary amine group strongly hydrogen-bonds with residual, unendcapped silanol (-Si-OH) groups on the fused silica capillary column walls. This interaction causes severe peak tailing, shifting retention times, and loss of resolution—fatal flaws when attempting to baseline-resolve enantiomers.

To circumvent this, analytical scientists must employ derivatization . Derivatization serves a dual causal purpose: it blocks the amine proton (eliminating silanol hydrogen-bonding) and increases the molecule's vapor pressure, ensuring sharp, symmetrical peaks.

We compare two distinct derivatization and separation workflows:

• Direct Chiral GC: Achiral derivatization followed by separation on a Chiral Stationary Phase (CSP)[4].

• Indirect Achiral GC: Chiral derivatization to form diastereomers, followed by separation on a standard achiral column[4].

Fig 1: Logical workflow comparing direct and indirect GC strategies for chiral amine analysis.

Method Comparison: Direct vs. Indirect GC

Method A: Direct Chiral GC (Achiral Derivatization + β -Cyclodextrin CSP)

This method utilizes Trifluoroacetic anhydride (TFAA) to convert the amine into a volatile trifluoroacetamide. The enantiomers are then separated on a derivatized β -cyclodextrin column (e.g., Rt-βDEXse). The separation mechanism relies on host-guest inclusion complexation; the chiral cavity of the cyclodextrin interacts differently with the (R) and (S) spatial arrangements of the cyclobutyl group[4].

• Pros: Faster sample preparation; zero risk of kinetic resolution during derivatization.

• Cons: Chiral columns are expensive, have lower maximum operating temperatures (typically <230°C), and column bleed can interfere with MS detection.

Method B: Indirect GC (Chiral Derivatization + Achiral CSP)

Here, the racemic or enantioenriched amine is reacted with an enantiopure Chiral Derivatizing Agent (CDA), such as (S)-Mosher's acid chloride ((S)-MTPA-Cl). This converts the enantiomers into diastereomers, which possess different physical properties (boiling points, dipole moments) and can be easily separated on a robust, inexpensive achiral column like a 5% phenyl polysiloxane (HP-5MS)[4].

• Pros: Utilizes standard, high-temperature achiral columns; excellent peak shapes; highly compatible with GC-MS.

• Cons: Reagent purity is critical (any enantiomeric impurity in the CDA directly skews the calculated ee); longer derivatization time.

Quantitative Performance Comparison

Parameter	Method A: Direct Chiral GC (Rt-βDEXse)	Method B: Indirect Achiral GC (HP-5MS)
Derivatizing Agent	Trifluoroacetic anhydride (TFAA)	(S)-Mosher's Acid Chloride (MTPA-Cl)
Derivative Formed	Enantiomeric Trifluoroacetamides	Diastereomeric Amides
Column Type	2,3-di-O-ethyl-6-O-tert-butyldimethylsilyl-β-CD	5% Phenyl, 95% Dimethylpolysiloxane
Resolution ( Rs​ )	1.8 (Baseline resolution)	3.5 (Excellent separation)
Analysis Time	~25 minutes	~15 minutes
Max Column Temp	230 °C	325 °C
LOD (GC-FID)	0.5 µg/mL	0.1 µg/mL
Cost per Analysis	High (Expensive CSP)	Low (Standard CSP, but costly CDA)

Self-Validating Experimental Protocols

To ensure scientific integrity, every analytical protocol must be self-validating. The following workflows include built-in causality checks to prevent false positives and baseline drift.

Protocol A: Direct Chiral GC via TFAA Derivatization

• Causality Check (System Blank): A blank extraction (reagents only, no analyte) must be run prior to analysis to ensure TFAA does not contain volatile impurities that co-elute with the target enantiomer peaks.

• Sample Preparation: Dissolve 2.0 mg of (S)-2-Cyclobutylpyrrolidine in 1.0 mL of anhydrous dichloromethane (DCM).

• Acylation: Add 50 µL of Trifluoroacetic anhydride (TFAA) and 50 µL of anhydrous pyridine (acting as an acid scavenger to neutralize the HF byproduct).

• Incubation: Seal the vial and heat at 60°C for 20 minutes to drive the reaction to completion.

• Quenching: Cool to room temperature. Add 1.0 mL of saturated aqueous NaHCO3​ to quench excess TFAA. Vortex for 1 minute.

• Extraction: Allow phase separation. Extract the lower organic (DCM) layer and filter through a 0.22 µm PTFE syringe filter into an autosampler GC vial.

• GC Conditions: Inject 1 µL (Split 50:1) onto an Rt-βDEXse column (30 m x 0.32 mm x 0.25 µm). Carrier gas: Helium at 1.5 mL/min. Oven program: 80°C (hold 2 min), ramp at 3°C/min to 160°C.

Protocol B: Indirect Achiral GC via (S)-MTPA-Cl Derivatization

• Causality Check (Elution Validation): An enantiopure standard of (R)-2-Cyclobutylpyrrolidine must be derivatized alongside the (S)-isomer to establish exact retention time markers for both diastereomers, validating the elution order and confirming no racemization occurred during synthesis.

• Sample Preparation: Dissolve 2.0 mg of the amine in 1.0 mL of anhydrous DCM.

• Chiral Derivatization: Add 1.5 equivalents of (S)-MTPA-Cl and 2.0 equivalents of triethylamine (TEA).

• Incubation: Stir at room temperature for 2 hours. Note: The slower kinetics are due to the steric hindrance of the adjacent cyclobutyl group.

• Washing: Wash with 1.0 mL of 1N HCl, followed by 1.0 mL of brine to remove unreacted amine and TEA.

• Drying: Dry the organic layer over anhydrous Na2​SO4​ , filter, and transfer to a GC vial.

• GC Conditions: Inject 1 µL (Split 20:1) onto an HP-5MS column (30 m x 0.25 mm x 0.25 µm). Carrier gas: Helium at 1.0 mL/min. Oven program: 120°C (hold 1 min), ramp at 10°C/min to 280°C.

Conclusion & Recommendations

For high-throughput screening where rapid sample preparation is paramount, Method A (Direct Chiral GC) is the optimal choice, provided the laboratory can absorb the cost and shorter lifespan of cyclodextrin columns. However, for rigorous structural validation, impurity profiling, and GC-MS compatibility in late-stage drug development, Method B (Indirect Achiral GC) offers superior chromatographic resolution and robustness, leveraging the high theoretical plate counts and thermal stability of standard polysiloxane columns.

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Safety & Regulatory Compliance

Personal protective equipment for handling (S)-2-Cyclobutylpyrrolidine

Foreword by Senior Application Scientist: Handling chiral pyrrolidine derivatives requires more than just a cursory glance at a Safety Data Sheet (SDS). It demands a deep understanding of the mechanistic chemistry that makes these compounds hazardous. (S)-2-Cyclobutylpyrrolidine is a highly valuable chiral building block in drug development, but its nature as an aliphatic secondary amine introduces acute operational risks. This guide bridges the gap between regulatory safety data and practical, field-proven laboratory execution, providing a self-validating system for safe handling.

Mechanistic Hazard Profiling

To protect yourself, you must understand why the chemical acts the way it does. (S)-2-Cyclobutylpyrrolidine presents a triad of severe laboratory hazards:

• Corrosivity & Tissue Saponification (H314): As an aliphatic secondary amine, this compound is a strong base. Upon contact with biological tissues, it does not merely burn; it rapidly saponifies cellular lipids and extracts water, leading to deep, liquefactive necrosis[1].

• Flammability & Vapor Dynamics (H225/H226): Similar to its parent compound, pyrrolidine, the free base exhibits a low flash point. Its vapors are heavier than air and can travel along benchtops to ignition sources, posing a severe fire and explosion risk[2].

• Acute Inhalation Toxicity (H330/H332): Inhalation of amine vapors causes severe respiratory tract irritation, potential pulmonary edema, and systemic toxicity. Furthermore, amines can cause olfactory fatigue, meaning you may stop smelling the chemical even as it reaches toxic concentrations[1].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE (like thin latex gloves) is entirely insufficient for handling concentrated secondary amines. The following matrix outlines the required defense layers, grounded in chemical permeation mechanics.

PPE Category	Recommended Specification	Mechanistic Justification
Hand Protection	Butyl rubber or heavy-duty Nitrile (≥0.4 mm thickness). Double-gloving is strictly required.	Aliphatic amines rapidly permeate thin latex or standard vinyl gloves. Butyl rubber provides a breakthrough time of >480 minutes against corrosive amines.
Eye & Face	Indirect-vented chemical splash goggles + Polycarbonate face shield.	Protects against micro-droplet aerosolization during syringe transfer. Amine splashes cause irreversible corneal saponification[2].
Body Protection	Flame-Resistant (FR) lab coat over a chemical-resistant apron (e.g., Tyvek®).	Mitigates the dual hazard: prevents corrosive liquid penetration to the skin while offering thermal protection against flash fires[2].
Respiratory	NIOSH-approved half-face respirator with ABEK (Ammonia/Methylamine) cartridges.	Mandatory if handling outside a fume hood, during scale-up, or during spill cleanup. Protects against alkaline vapors[1].

Engineering Controls & Operational Workflow

All operations involving (S)-2-Cyclobutylpyrrolidine must be conducted within a properly certified chemical fume hood. Because of its flammability and potential for air-oxidation (which degrades the reagent into colored N-oxides), handling under an inert atmosphere is highly recommended.

Standard workflow for the safe, inert-atmosphere transfer of (S)-2-Cyclobutylpyrrolidine.

Step-by-Step Methodology: Safe Dispensing and Reaction Setup

This protocol ensures self-validating safety by integrating hazard mitigation directly into the chemical manipulation steps.

• Step 1: Apparatus Preparation. Dry all glassware in an oven (120°C) and assemble while hot under a stream of dry Nitrogen or Argon. This prevents the hygroscopic amine from absorbing atmospheric moisture.

• Step 2: Reagent Access. Equip a gas-tight glass syringe with a long, deflected-point needle (to prevent septum coring). Flush the syringe with inert gas three times to remove oxygen.

• Step 3: Aspiration (Critical Step). Pierce the septum of the (S)-2-Cyclobutylpyrrolidine bottle. Draw the plunger back slowly. Causality: Rapid aspiration causes cavitation (a localized drop in pressure), which vaporizes the volatile amine, filling the syringe headspace with highly flammable, toxic gas[2].

• Step 4: Transfer & Addition. Transfer the needle to the reaction flask. Begin dropwise addition. Causality: Amine reactions (e.g., nucleophilic substitutions, amide couplings) are highly exothermic. Dropwise addition allows for active thermal management, preventing solvent boil-off and pressure buildup.

• Step 5: Syringe Decontamination. Immediately rinse the syringe with a compatible organic solvent (e.g., acetone), followed by a 5% aqueous citric acid solution. Causality: Free amines will rapidly degrade the rubber and Teflon seals of syringes if left unwashed, leading to mechanical failure and leaks during future uses.

Spill Response and Disposal Plan

In the event of a spill, standard absorbent pads are insufficient and can sometimes exacerbate the flammability hazard.

Decision matrix and logic tree for (S)-2-Cyclobutylpyrrolidine spill response.

Emergency Spill Response Protocol:

• Isolate: Immediately extinguish all open flames and disable spark-producing equipment (stir plates, heating mantles)[1].

• Contain & Neutralize: Do NOT use strong mineral acids (like HCl) to neutralize the spill. The resulting acid-base reaction is violently exothermic and will instantly vaporize the amine into the breathing zone. Instead, cover the spill with a weak solid acid (e.g., sodium bisulfate or citric acid) mixed with an inert absorbent like diatomaceous earth or dry sand.

• Collect: Use non-sparking tools (plastic or brass dustpans) to sweep up the neutralized matrix[2].

• Disposal: Place the material in a heavy-duty polyethylene bag, seal it inside a ventilated hazardous waste container, and label it strictly as "Flammable/Corrosive Amine Waste."

Routine Waste Disposal: Aqueous waste containing trace (S)-2-Cyclobutylpyrrolidine must be adjusted to pH 6-8 using dilute acid prior to disposal. Organic waste should be segregated into designated halogen-free flammable waste carboys. Never mix amine waste with oxidizing agents (e.g., nitric acid waste) due to the severe risk of spontaneous combustion.

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. junsei.co.jp [junsei.co.jp]